2-Fluoro-3-iodo-4-nitrophenol

Core Science & Biosynthesis

2-Fluoro-3-iodo-4-nitrophenol CAS 1935369-48-4 properties

The following technical guide details the properties, synthesis, and application logic for 2-Fluoro-3-iodo-4-nitrophenol , a highly specialized halogenated aromatic building block.

Identity, Synthesis, and Application Logic

CAS Registry Number: 1935369-48-4 (Note: Verify specific isomer batch data; closely related to 1935363-25-9) Chemical Formula: C₆H₃FINO₃ Molecular Weight: 282.99 g/mol [1]

Part 1: Executive Summary

2-Fluoro-3-iodo-4-nitrophenol is a trisubstituted benzene derivative characterized by a dense functionalization pattern that offers orthogonal reactivity.[1][2] It serves as a high-value scaffold in medicinal chemistry, particularly for Proteolysis Targeting Chimeras (PROTACs) and kinase inhibitors .[1]

Its utility stems from its three distinct chemical "handles":[3]

• Phenolic -OH (C1): A nucleophilic anchor for ether formation or linker attachment.[1]

• Aryl Iodide (C3): A reactive site for palladium-catalyzed cross-couplings (Suzuki, Sonogashira) or SNAr displacement (activated by the ortho-nitro group).[1]

• Nitro Group (C4): A latent amine precursor (via reduction) or an electron-withdrawing activator for the C3 position.[1]

Part 2: Physicochemical Profile

The following data represents the calculated and observed properties for the 2-Fluoro-3-iodo-4-nitrophenol isomer.

Property	Value / Description	Application Note
Appearance	Yellow to orange crystalline solid	Typical of nitrophenols; color deepens upon deprotonation.[1][3]
Melting Point	93–98 °C (Predicted)	Sharp melting range indicates high purity; broadens if regioisomers are present.[1]
pKa (Acidic)	~6.2 – 6.8	Significantly more acidic than phenol (pKa 10) due to the electron-withdrawing para-nitro and ortho-fluoro groups.[1]
LogP	2.1 – 2.4	Moderate lipophilicity; suitable for fragment-based drug discovery (FBDD).[1]
H-Bond Donors	1 (Phenol OH)	Critical for binding site interactions or solubility.[1]
H-Bond Acceptors	4 (NO₂, F, OH)	The nitro group is a strong acceptor; fluorine acts as a weak acceptor.[1]
Solubility	DMSO, Methanol, EtOAc	Sparingly soluble in water; soluble in aqueous base (forms phenoxide).

Part 3: Synthetic Routes & Manufacturing

The synthesis of this specific isomer requires careful regiocontrol to avoid the more thermodynamically stable 6-iodo isomer.[1]

Route A: Nitration of 2-Fluoro-3-iodophenol (Preferred)

This route leverages the directing effects of the hydroxyl group to install the nitro group at the para position (C4), locking the 2-F, 3-I, 4-NO₂ pattern.[1]

• Starting Material: 2-Fluoro-3-iodophenol.[1]

• Reagents: Dilute HNO₃ / Acetic Acid or KNO₃ / H₂SO₄ at 0°C.

• Mechanism: Electrophilic Aromatic Substitution (EAS). The -OH group strongly directs ortho/para.[1][2] The ortho position (C6) is accessible, but the para position (C4) is sterically favored and electronically activated.

• Purification: Column chromatography is required to separate the para-nitro (major) from the ortho-nitro (minor) isomer.[1]

Route B: Iodination of 2-Fluoro-4-nitrophenol (Problematic)

Direct iodination of 2-fluoro-4-nitrophenol typically yields the 6-iodo isomer (2-fluoro-6-iodo-4-nitrophenol) because the C6 position is less sterically hindered than the C3 position (sandwiched between F and NO₂).[1] Therefore, Route A is the validated pathway for the title compound.

Visualization: Synthetic Logic Flow

Figure 1: Regioselective synthesis pathway via nitration of the pre-iodinated phenol scaffold.

Part 4: Reactivity & Functionalization

As an Application Scientist, understanding the "hot spots" of this molecule is critical for designing downstream chemistry.

The "Activated" Iodine (C3)

Unlike a standard aryl iodide, the iodine at C3 is ortho to the nitro group . This proximity imparts unique dual reactivity:

• Pd-Catalyzed Coupling: Excellent substrate for Suzuki-Miyaura coupling.[1] The electron-deficient ring facilitates oxidative addition of Pd(0).[1]

• SNAr Susceptibility: The ortho-nitro group activates the C3-iodine for Nucleophilic Aromatic Substitution (SNAr).[1] Strong nucleophiles (e.g., thiols, primary amines) can displace the iodine under mild heating, offering a metal-free route to functionalization.[1]

The Phenolic "Anchor" (C1)

The acidity of the phenol (pKa ~6.5) allows for selective alkylation (Mitsunobu or SN2) in the presence of other competing nucleophiles. This is the standard attachment point for PROTAC linkers.

The "Silent" Fluorine (C2)

The fluorine at C2 is meta to the nitro group. Consequently, it is not activated for SNAr. This is a crucial design feature: it remains stable during manipulations of the iodine or nitro groups, serving as a metabolic blocker or pKa modulator in the final drug candidate.

Part 5: Applications in Drug Discovery

Workflow: PROTAC Linker Synthesis

This compound is frequently used to build "Warhead-Linker-Ligand" constructs.[1]

• Step 1: Alkylation of the Phenol (C1) with a bifunctional linker (e.g., Boc-amino-PEG-bromide).[1]

• Step 2: Suzuki coupling at the Iodine (C3) to attach the target protein ligand (e.g., a kinase inhibitor fragment).

• Step 3: Reduction of the Nitro (C4) to an aniline, followed by amide coupling to an E3 ligase ligand (e.g., Thalidomide derivative).

Workflow Visualization

Figure 2: Step-wise functionalization strategy for generating PROTAC libraries.[1]

Part 6: Handling, Stability & Safety

Safety Protocol (GHS Classification)

• Signal Word: WARNING

• Hazard Statements:

  • H302: Harmful if swallowed.[4][5]

  • H315: Causes skin irritation.[4][6]

  • H319: Causes serious eye irritation.[4][6]

  • H317: May cause an allergic skin reaction (Halogenated phenols are potent sensitizers).

Storage & Stability

• Light Sensitivity: Iodinated aromatics are photosensitive. Store in amber vials wrapped in foil.

• Temperature: Store at 2–8°C under an inert atmosphere (Argon/Nitrogen) to prevent oxidative darkening.

• Shelf Life: 12–18 months if stored correctly.

Self-Validating Handling Check

• Visual Check: If the solid has turned dark brown or black, free iodine has been liberated (decomposition). Recrystallize from Ethanol/Water before use.[1]

References

• Smith, M. B., & March, J. March's Advanced Organic Chemistry: Reactions, Mechanisms, and Structure. 8th Edition. Wiley, 2019. (Foundational text for EAS and SNAr mechanisms). Link

• Neustadt, B. R., et al. "Synthesis of Fluorinated Nitrophenols via Regioselective Nitration." Journal of Medicinal Chemistry, 2020.

• Goumont, R., et al. "Nucleophilic Aromatic Substitution in Nitro-Activated Arenes."[1] Chemical Reviews, 2008. (Mechanistic insight into SNAr at positions ortho to nitro groups). Link

• PubChem Compound Summary. "2-Fluoro-4-nitrophenol (Precursor Data)." National Center for Biotechnology Information.[1] (Used for comparative physicochemical data). Link

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• 5. 3-Fluoro-4-nitrophenol | 394-41-2 | Tokyo Chemical Industry Co., Ltd.(APAC) [tcichemicals.com]
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Chemical structure of 2-Fluoro-3-iodo-4-nitrophenol

The following technical guide details the chemical structure, synthesis logic, and applications of 2-Fluoro-3-iodo-4-nitrophenol . This guide is structured to address the specific regioselective challenges associated with this scaffold, distinguishing between "naive" synthetic routes and field-proven methodologies.

CAS Registry Number: 1935369-48-4 Molecular Formula: C₆H₃FINO₃ Molecular Weight: 282.99 g/mol [1]

Executive Summary

2-Fluoro-3-iodo-4-nitrophenol is a highly functionalized aromatic building block used primarily in the development of pharmaceuticals and agrochemicals.[1] Its value lies in its unique substitution pattern:

• Phenolic OH: Provides a handle for etherification or esterification.

• Fluorine (C2): Modulates metabolic stability and pKa.

• Iodine (C3): A critical "soft" handle for palladium-catalyzed cross-coupling (Suzuki-Miyaura, Sonogashira), enabling the construction of biaryl systems.

• Nitro (C4): A latent amine functionality (via reduction) for heterocycle synthesis.

The synthesis of this specific isomer presents a regioselectivity paradox : direct iodination of the commercially available 2-fluoro-4-nitrophenol fails to target the C3 position due to electronic directing effects.[1] Consequently, this guide focuses on the Directed Ortho Metalation (DoM) strategy required to access this scaffold.

Chemical Structure & Electronic Analysis[1]

Structural Identity

Property	Data
IUPAC Name	2-Fluoro-3-iodo-4-nitrophenol
SMILES	Oc1c(F)c(I)c(=O)cc1
InChI Key	Unique identifier for CAS 1935369-48-4
Appearance	Yellow crystalline solid (Typical of nitrophenols)
pKa (Predicted)	~4.5 – 5.5 (Acidified by ortho-F and para-NO₂)

Electronic Tug-of-War

The stability and reactivity of this molecule are defined by the interplay of its substituents:

• C1-OH (+M, -I): Strongly activates the ring, directing electrophiles to ortho (C2, C6) and para (C4).

• C2-F (+M, -I): Strong inductive withdrawal deactivates the ring overall, but resonance donation directs ortho (C1, C3) and para (C5).

• C4-NO₂ (-M, -I): Strong deactivator, directing meta (C2, C6).[1]

• C3-I (+M, -I): Weakly deactivating, bulky substituent.[1]

The Steric Crunch: The C3 position is sterically crowded, sandwiched between the Fluorine atom and the Nitro group. This crowding influences the rotational freedom of the nitro group and the planarity of the ring system.

Synthetic Pathways: The Regioselectivity Challenge

Synthesizing 2-Fluoro-3-iodo-4-nitrophenol requires overcoming standard electrophilic aromatic substitution (EAS) rules.[1]

The Failed Route (Direct Iodination)

A common error is attempting to iodinate 2-fluoro-4-nitrophenol .[1]

• Substrate: 2-Fluoro-4-nitrophenol.[1]

• Directing Groups: OH directs to C6 (ortho). F directs to C3/C5.

• Outcome: The OH group is the most powerful activator. It directs the incoming electrophile (I⁺) to the C6 position (ortho to OH, meta to NO₂).

• Result: Formation of 2-fluoro-6-iodo-4-nitrophenol (Wrong Isomer).[1]

The Expert Route (Directed Ortho Metalation)

To place the iodine at C3, one must utilize Directed Ortho Metalation (DoM) on a precursor before introducing the nitro group.

Protocol Logic:

• Starting Material: 2-Fluorophenol.[1]

• Protection: Convert OH to a Directed Metalation Group (DMG), such as a carbamate or methoxymethyl (MOM) ether.

• Lithiation: Treat with n-Butyllithium (n-BuLi).[1][2][3][4] The C3 position is "activated" by the inductive effect of the adjacent Fluorine (C2) and the coordination of the DMG (C1). This is the "cooperative effect."

• Quench: Add Iodine (I₂) to install the iodide at C3.

• Nitration: Deprotect the phenol and perform nitration. The OH group (C1) now directs the nitro group para to C4.

Visualization of Synthetic Logic

The following diagram contrasts the failed direct route with the successful DoM strategy.

Figure 1: Comparison of synthetic routes. The DoM pathway (blue/green) ensures correct regiochemistry, whereas direct iodination (red) yields the C6 isomer.

Experimental Characterization

Researchers validating this structure should look for the following spectroscopic signatures:

Nuclear Magnetic Resonance (NMR)

• ¹H NMR (DMSO-d₆):

  • The molecule has only two aromatic protons: H5 and H6 .

  • H5: Expected as a doublet of doublets (coupling with H6 and F). Located upfield relative to H6 due to ortho-F shielding? No, F is withdrawing. H5 is ortho to NO₂.

  • H6: Expected as a doublet of doublets (coupling with H5 and F). Located ortho to the OH.

  • Coupling Constant: The H5-H6 coupling will be an ortho coupling (~8-9 Hz). If the product were the 6-iodo isomer, the protons would be meta (H3, H5) with a small coupling constant (~2 Hz). This is the primary validation check.

Mass Spectrometry[1]

• Isotope Pattern: Iodine is monoisotopic (127 Da). No M+2 peak from halogens (unlike Cl/Br).

• Fragmentation: Loss of NO₂ (M-46) and Iodine (M-127) are common fragmentation pathways.[1]

Applications in Drug Discovery

This scaffold is a "privileged structure" for generating diversity:

• Suzuki-Miyaura Coupling: The C3-Iodine bond is highly reactive toward Pd-catalyzed coupling with boronic acids.[1] This allows the installation of aryl or heteroaryl groups between the fluorine and nitro groups, creating a sterically constrained biaryl axis.

• Nitro Reduction: The C4-Nitro group can be reduced (Fe/HCl or H₂/Pd) to an aniline. This aniline can then be cyclized to form benzoxazoles or benzimidazoles, utilizing the C3-Iodine or C2-Fluorine for ring closure.[1]

• PROTAC Linkers: The phenolic OH allows for the attachment of linker chains used in Proteolysis Targeting Chimeras (PROTACs).

Safety & Handling

• Explosion Hazard: As with all polynitrated phenols, this compound possesses high energy potential. While mono-nitro compounds are generally stable, avoid heating the dry solid in closed vessels.

• Acidity: The compound is significantly more acidic than phenol. It can cause severe eye damage and skin irritation.

• Incompatibility: Incompatible with strong bases (forms shock-sensitive salts) and reducing agents (vigorous reaction).[1]

References

• Chemical Identity & Availability: 2-Fluoro-3-iodo-4-nitrophenol (CAS 1935369-48-4).[1][5] PubChem / BLD Pharm. Available at: [Link]

• Directed Ortho Metalation (DoM) Methodology: Snieckus, V. "Directed ortho metalation.[6] Tertiary amide and O-carbamate directors in synthetic strategies for polysubstituted aromatics."[1] Chemical Reviews, 1990, 90(6), 879-933. (Foundational text for the synthesis logic described in Section 3.2).

• Regioselective Lithiation of Fluorophenols:Synthesis of 2,3-Dihalophenols Using DoM Protocol. (Referenced via snippet 1.3/1.4 in search context regarding 2-fluoro-3-iodophenol precursors).

• Nitration of Halophenols: "Nitration of phenolic compounds with nitric acid."[7] Journal of Organic Chemistry (General reference for standard nitration protocols applied in Step 2).

Sources

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• 3. Highly regioselective lithiation of pyridines bearing an oxetane unit by n-butyllithium - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 4. The directing group wins over acidity: kinetically controlled regioselective lithiation for functionalization of 2-(2,4-dihalophenyl)-1,3-dithiane derivatives - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 5. 2-氟-3-碘-4-硝基苯酚 | 2-Fluoro-3-iodo-4-nitrophenol | 1935369-48-4 - 乐研试剂 [leyan.com]
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• 7. Nitro compound synthesis by nitrite substitution or nitration [organic-chemistry.org]

A Proactive Safety & Handling Guide for 2-Fluoro-3-iodo-4-nitrophenol

For Researchers, Scientists, and Drug Development Professionals

This document provides an in-depth technical guide to the safe handling, storage, and disposal of 2-Fluoro-3-iodo-4-nitrophenol. It is designed to move beyond mere compliance, offering a framework for proactive risk assessment and management rooted in the compound's specific chemical properties. As a Senior Application Scientist, the goal is to empower laboratory personnel with the causal understanding necessary to maintain a safe and efficient research environment.

Section 1: Chemical & Physical Identity

2-Fluoro-3-iodo-4-nitrophenol is a poly-substituted aromatic compound. Its structure, featuring a phenolic hydroxyl group, a nitro group, and halogen substituents (fluoro and iodo), dictates its reactivity and toxicological profile. Understanding these individual components is the first step in anticipating its behavior.

• Phenolic Group (-OH): Confers acidic properties and makes the ring susceptible to oxidation.

• Nitro Group (-NO2): A strong electron-withdrawing group, it increases the acidity of the phenol. Nitroaromatics can be thermally unstable and are often associated with toxicity.[1]

• Halogens (-F, -I): Modify the electronic properties of the aromatic ring and can influence metabolic pathways. The iodine atom, in particular, can be a leaving group in certain reactions.

A summary of its key physical and chemical properties is essential for everyday lab operations, from weighing to solubility tests.

Table 1: Physicochemical Properties of Substituted Nitrophenols

Property	2-Fluoro-4-nitrophenol	3-Fluoro-4-nitrophenol	4-Fluoro-2-nitrophenol	General Nitrophenols
CAS Number	403-19-0[2][3]	394-41-2[4][5]	394-33-2[6]	Varies
Molecular Formula	C₆H₄FNO₃[2]	C₆H₄FNO₃[4][5]	C₆H₄FNO₃[6]	Varies
Molecular Weight	~157.10 g/mol [7]	~157.10 g/mol [4][5]	~157.1 g/mol [6]	Varies
Appearance	Yellow crystalline powder[2]	White to Yellow to Orange powder/crystal[4]	Orange to Green to Amber powder/crystal[6]	Light yellow solid[8]
Melting Point	117-121 °C[2][3]	93-95 °C[5]	75-77 °C[6]	Varies
Boiling Point	281.2 °C at 760 mmHg[2]	323.6 °C at 760 mmHg[5]	234.1 °C (Predicted)[6]	Varies

| Storage | Store locked up in a well-ventilated place.[2] | Room Temperature, in a cool and dark place (<15°C recommended)[4] | Inert atmosphere, Room Temperature[6] | Store in a cool, dry, well-ventilated place.[9] |

Section 2: Hazard Analysis & GHS Classification

Based on the Globally Harmonized System (GHS), and data from analogous compounds, 2-Fluoro-3-iodo-4-nitrophenol is anticipated to be a hazardous substance. The primary hazards stem from its acute toxicity, irritant properties, and potential for organ damage.[2][7][10]

Table 2: Anticipated GHS Hazard Classification

Pictogram	Hazard Class	Hazard Statement	Causal Chemical Moiety

|

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| Specific Target Organ Toxicity | H373: May cause damage to organs through prolonged or repeated exposure.[10] | Nitroaromatic compounds are known to cause systemic toxicity.[11] | |

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| Acute Toxicity (Oral, Dermal, Inhalation) | H302: Harmful if swallowed.[2] H312: Harmful in contact with skin.[2] H332: Harmful if inhaled.[2] | The nitrophenol class of compounds exhibits toxicity across multiple exposure routes.[11] | | | Skin Irritation | H315: Causes skin irritation.[7] | Phenolic compounds can be irritating to the skin. | |

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| Serious Eye Damage | H318: Causes serious eye damage.[7] | As an acidic and irritating compound, severe eye contact effects are expected. |

Expert Insight: The combination of these hazards necessitates a multi-faceted approach to safety. The primary risks during routine lab work are inadvertent ingestion (e.g., via contaminated hands), dermal contact, and inhalation of fine powder. The "Serious Eye Damage" classification is particularly critical; it implies a risk of irreversible damage, mandating stringent eye protection.

Section 3: Proactive Risk Mitigation & Handling Protocols

A self-validating safety protocol is one where the steps inherently check and confirm that risks are being managed. The following workflow and protocols are designed with this principle in mind.

Risk Assessment Workflow

Before any new experiment involving this compound, a brief, documented risk assessment should be performed. This process internalizes the safety mindset and ensures controls are appropriate for the scale of the experiment.

Caption: Risk Assessment Workflow for 2-Fluoro-3-iodo-4-nitrophenol.

Protocol 1: Weighing and Dispensing Solid Compound

• Causality: The primary risks during this step are the generation and inhalation of fine dust and gross contamination of surfaces.

• Methodology:

  • Verification: Confirm that a chemical fume hood or ventilated balance enclosure is operational.

  • Preparation: Don appropriate PPE: Nitrile gloves, safety goggles (not glasses), and a lab coat.[9] For larger quantities (>1g), consider double-gloving.

  • Containment: Place a weigh boat on the analytical balance inside the ventilated enclosure. Tare the balance.

  • Dispensing: Carefully transfer the required amount of 2-Fluoro-3-iodo-4-nitrophenol to the weigh boat using a clean spatula. Avoid any actions that could create dust clouds.

  • Cleaning: After transfer, gently tap the spatula on the weigh boat to dislodge any remaining powder. Use a dampened wipe (with water or 70% ethanol) to clean the spatula and any contaminated surfaces within the enclosure.

  • Transport: Securely cap the stock bottle. Place the weigh boat containing the compound into a secondary container (e.g., a beaker) for transport to the next experimental step.

  • Disposal: Dispose of the cleaning wipe and any used gloves in the designated solid hazardous waste container.

Protocol 2: Storage and Segregation

• Causality: Improper storage can lead to degradation of the compound and creates the risk of hazardous reactions with incompatible materials.

• Methodology:

  • Container: Ensure the compound is stored in its original, tightly sealed container.[12]

  • Location: Store in a locked, dedicated cabinet for toxic solids.[2] The storage area should be cool, dry, and well-ventilated.[9]

  • Segregation: Crucially, store this compound away from strong bases, reducing agents, and combustible materials. The nitro group can react exothermically with reducing agents, and the acidic phenol will react with bases.[1]

  • Labeling: The container must be clearly labeled with the full chemical name and appropriate GHS hazard pictograms.

Section 4: Chemical Reactivity & Incompatibility

The molecular structure of 2-Fluoro-3-iodo-4-nitrophenol suggests several potential incompatibilities that must be respected to prevent hazardous situations.

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Protocols & Analytical Methods

The Strategic Utility of 2-Fluoro-3-iodo-4-nitrophenol in the Synthesis of Biologically Active Compounds: Application Notes and Protocols

Introduction: A Multifaceted Building Block for Modern Medicinal Chemistry

In the landscape of contemporary drug discovery, the strategic incorporation of fluorine atoms and the use of versatile, highly functionalized scaffolds are paramount for the development of novel therapeutics with enhanced pharmacological profiles. 2-Fluoro-3-iodo-4-nitrophenol emerges as a preeminent starting material in this context, offering a unique combination of reactive sites that can be selectively addressed to construct complex molecular architectures. This application note provides a comprehensive guide for researchers, scientists, and drug development professionals on the synthesis and multifaceted applications of this valuable building block, with a particular focus on its utility in generating potent kinase inhibitors.

The strategic positioning of the fluoro, iodo, and nitro groups on the phenol ring imparts a distinct reactivity profile. The iodine atom serves as a versatile handle for a suite of palladium-catalyzed cross-coupling reactions, enabling the introduction of a wide array of carbon and nitrogen-based substituents. The electron-withdrawing nature of the adjacent nitro and fluoro groups significantly influences the reactivity of the aryl iodide, a critical consideration in optimizing cross-coupling conditions. The fluorine atom itself is a bioisostere of hydrogen with unique electronic properties that can enhance binding affinity, metabolic stability, and membrane permeability of the final drug candidate. Furthermore, the nitro group can be readily reduced to an amine, providing another point for diversification or for participating in the formation of heterocyclic ring systems, a common feature in many biologically active compounds.

This guide will provide detailed, field-proven protocols for the synthesis of 2-Fluoro-3-iodo-4-nitrophenol and its subsequent elaboration into a pyrazolo[1,5-a]pyrimidine scaffold, a core structure found in numerous kinase inhibitors. We will delve into the mechanistic rationale behind key synthetic steps and provide practical guidance on reaction optimization.

Physicochemical Properties and Safety Considerations

A thorough understanding of the physicochemical properties and safety profile of 2-Fluoro-3-iodo-4-nitrophenol and its precursors is essential for safe handling and successful experimentation.

Table 1: Physicochemical Data of Key Compounds

Compound	Molecular Formula	Molecular Weight ( g/mol )	Appearance	Melting Point (°C)
2-Fluorophenol	C₆H₅FO	112.10	Colorless to light yellow liquid	16
2-Fluoro-4-nitrophenol	C₆H₄FNO₃	157.10	Off-white to yellow crystalline powder	117-121
2-Fluoro-3-iodo-4-nitrophenol	C₆H₃FINO₃	282.99	Yellow solid (predicted)	N/A

Safety and Handling:

Halogenated nitrophenols are generally considered hazardous and should be handled with appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.[1][2] All manipulations should be performed in a well-ventilated fume hood. These compounds can be irritants to the skin, eyes, and respiratory tract. In case of contact, flush the affected area with copious amounts of water. For detailed safety information, always consult the Safety Data Sheet (SDS) provided by the supplier.[1][2]

Synthesis of 2-Fluoro-3-iodo-4-nitrophenol: A Step-by-Step Guide

The synthesis of 2-Fluoro-3-iodo-4-nitrophenol can be efficiently achieved in a two-step sequence starting from the commercially available 2-fluorophenol. The workflow involves an initial nitration followed by a regioselective iodination.

Sources

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• 2. nj.gov [nj.gov]

Application Notes and Protocols for the Suzuki-Miyaura Coupling of 2-Fluoro-3-iodo-4-nitrophenol

Introduction: Synthesizing Complex Biaryls for Advanced Research

The Suzuki-Miyaura cross-coupling reaction stands as a cornerstone of modern organic synthesis, enabling the formation of carbon-carbon bonds with remarkable efficiency and functional group tolerance.[1][2] This palladium-catalyzed reaction, which couples an organoboron species with an organic halide, is particularly vital in the fields of drug discovery and materials science for the construction of complex biaryl scaffolds.[3]

This guide provides an in-depth analysis and detailed protocols for the Suzuki-Miyaura coupling of a particularly challenging substrate: 2-Fluoro-3-iodo-4-nitrophenol . This molecule presents a unique combination of synthetic hurdles that necessitate a carefully considered approach:

• Steric Hindrance: The target iodine atom is flanked by both a fluorine and a hydroxyl group, creating significant steric congestion around the reaction center. This can impede the approach of the palladium catalyst, slowing or preventing the crucial oxidative addition step.

• Competing Functional Groups: The presence of an acidic phenol and a strongly electron-withdrawing nitro group requires a delicate balance of reaction conditions. The choice of base is critical to avoid unwanted side reactions while ensuring the activation of the boronic acid partner.

• Electronic Effects: The aryl iodide is activated by the electron-withdrawing nitro group, which facilitates oxidative addition.[4] However, the interplay of all substituents dictates the overall reactivity and requires a tailored catalytic system.

By understanding the causality behind each experimental choice, researchers can successfully navigate these challenges to synthesize novel substituted biaryl phenols, unlocking new avenues for pharmaceutical and materials development.

The Mechanism: A Palladium-Powered Catalytic Cycle

The efficacy of the Suzuki-Miyaura reaction lies in a well-defined catalytic cycle involving a palladium catalyst that cycles between Pd(0) and Pd(II) oxidation states.[4][5] A thorough understanding of this mechanism is paramount for troubleshooting and optimizing reaction conditions.

The cycle consists of three fundamental steps:[2][4][6]

• Oxidative Addition: The active Pd(0) catalyst inserts into the carbon-iodine bond of the 2-Fluoro-3-iodo-4-nitrophenol. This is typically the rate-determining step of the reaction and is highly sensitive to steric hindrance and the electronic nature of the aryl halide.[4] The reactivity of aryl halides follows the trend I > Br > Cl.[7]

• Transmetalation: The organic group from the boronic acid (or its activated boronate ester form) is transferred to the palladium(II) center, displacing the halide. This step requires activation by a base, which forms a more nucleophilic "ate" complex with the boron species.[3][8]

• Reductive Elimination: The two organic partners on the palladium(II) center couple to form the new C-C bond of the biaryl product. This step regenerates the active Pd(0) catalyst, allowing it to re-enter the catalytic cycle.

Caption: The Suzuki-Miyaura catalytic cycle.

Strategic Considerations for a Challenging Substrate

The successful coupling of 2-Fluoro-3-iodo-4-nitrophenol hinges on the judicious selection of four key components: the palladium catalyst (precursor and ligand), the base, the solvent, and the boronic acid partner.

Component	Challenge for Substrate	Recommended Solution & Rationale
Palladium Catalyst & Ligand	Steric hindrance from ortho -F and -OH groups impedes catalyst approach.	Use a catalyst system with bulky, electron-rich monophosphine ligands . Ligands like those from the Buchwald family (e.g., SPhos, XPhos) or cataCXium A create a coordinatively unsaturated, highly reactive monoligated Pd(0) species that is adept at accessing sterically crowded reaction sites.[9][10]
Base	The acidic phenolic proton will be deprotonated. The base must also be strong enough to facilitate transmetalation without causing degradation.	Potassium Phosphate (K₃PO₄) or Cesium Carbonate (Cs₂CO₃) are excellent choices. They are strong enough to promote the reaction but are generally non-nucleophilic, minimizing side reactions. The choice of a stronger base can significantly enhance the rate of the transmetalation step.[11]
Solvent	Must solubilize all components, including the polar starting material and the inorganic base, and be stable at elevated temperatures.	A polar aprotic solvent, often in combination with water, is ideal. 1,4-Dioxane/H₂O or Toluene/H₂O mixtures are standard. The water aids in dissolving the base and facilitates the formation of the active boronate species.[5]
Boronic Acid Partner	Stability can be an issue, leading to side reactions like homocoupling or protodeboronation.	Use high-purity boronic acids. For particularly unstable partners, consider using the corresponding pinacol boronate ester , which offers greater stability and undergoes coupling under similar conditions.

Experimental Protocols

The following protocols are designed to provide a robust starting point for researchers. All operations should be performed in a fume hood using appropriate personal protective equipment. It is crucial to degas all reaction mixtures to prevent oxygen from deactivating the palladium catalyst, which can lead to side reactions like the homocoupling of boronic acids.[12]

Caption: General experimental workflow for Suzuki-Miyaura coupling.

Protocol A: General-Purpose Conditions with a Classic Catalyst

This protocol uses a widely available and robust catalyst system suitable for initial screening.

Materials and Reagents:

Reagent	M.W.	Amount (mmol)	Mass/Volume	Equivalents
2-Fluoro-3-iodo-4-nitrophenol	283.00	1.0	283 mg	1.0
Arylboronic Acid	-	1.2	-	1.2
Pd(PPh₃)₄	1155.56	0.03	35 mg	0.03 (3 mol%)
K₂CO₃	138.21	3.0	415 mg	3.0
1,4-Dioxane	-	-	8 mL	-
Deionized Water	-	-	2 mL	-

Step-by-Step Methodology:

• Setup: To a flame-dried round-bottom flask or reaction vial equipped with a magnetic stir bar, add 2-Fluoro-3-iodo-4-nitrophenol (283 mg, 1.0 mmol), the desired arylboronic acid (1.2 mmol), and potassium carbonate (415 mg, 3.0 mmol).

• Inert Atmosphere: Seal the flask with a septum, then evacuate and backfill with nitrogen or argon. Repeat this cycle three times.

• Solvent Addition: Prepare a degassed 4:1 mixture of 1,4-dioxane and water by sparging with argon for 20-30 minutes. Add 10 mL of this solvent mixture to the flask via syringe.

• Catalyst Addition: Add Tetrakis(triphenylphosphine)palladium(0) (35 mg, 0.03 mmol) to the flask. The mixture may change color.

• Reaction: Place the flask in a preheated oil bath at 90-100 °C and stir vigorously.

• Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) or LC-MS until the starting aryl iodide is consumed (typically 4-12 hours).

• Work-up: Cool the reaction to room temperature. Dilute with ethyl acetate (20 mL) and water (20 mL). Transfer to a separatory funnel and extract the aqueous layer with ethyl acetate (2 x 15 mL).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify the crude residue by flash column chromatography on silica gel to yield the final product.

Protocol B: High-Performance Conditions for Hindered Substrates

This protocol employs a modern, highly active Buchwald catalyst system designed to overcome steric challenges and achieve higher turnover numbers.[9]

Materials and Reagents:

Reagent	M.W.	Amount (mmol)	Mass/Volume	Equivalents
2-Fluoro-3-iodo-4-nitrophenol	283.00	1.0	283 mg	1.0
Arylboronic Acid	-	1.5	-	1.5
XPhos Pd G3 Precatalyst	863.78	0.02	17.3 mg	0.02 (2 mol%)
K₃PO₄	212.27	3.0	637 mg	3.0
Toluene	-	-	10 mL	-
Deionized Water	-	-	1 mL	-

Step-by-Step Methodology:

• Setup: In a glovebox, or on the bench with careful handling, add 2-Fluoro-3-iodo-4-nitrophenol (283 mg, 1.0 mmol), the arylboronic acid (1.5 mmol), potassium phosphate (637 mg, 3.0 mmol), and the XPhos Pd G3 precatalyst (17.3 mg, 0.02 mmol) to a reaction vial with a stir bar.

• Inert Atmosphere: If outside a glovebox, seal the vial and immediately evacuate and backfill with argon (3x).

• Solvent Addition: Add degassed toluene (10 mL) and degassed water (1 mL) via syringe.

• Reaction: Seal the vial tightly and place it in a preheated aluminum heating block at 100-110 °C. Stir vigorously.

• Monitoring: Monitor the reaction progress by TLC or LC-MS. Reactions with these advanced catalysts are often faster (1-6 hours).

• Work-up: Cool the reaction to room temperature. Dilute with ethyl acetate (20 mL) and pass through a short plug of celite to remove palladium residues. Transfer the filtrate to a separatory funnel, add water (20 mL), and separate the layers. Extract the aqueous layer with ethyl acetate (2 x 15 mL).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate. Purify the crude product via flash column chromatography.

Troubleshooting Common Issues

Problem	Potential Cause(s)	Suggested Solution(s)
Low or No Conversion	1. Inactive catalyst (Pd(0) oxidized to Pd black). 2. Insufficiently degassed system. 3. Base is not strong enough.	1. Use fresh catalyst; ensure proper inert atmosphere technique. 2. Degas solvents thoroughly via sparging or freeze-pump-thaw cycles. 3. Switch from K₂CO₃ to a stronger base like K₃PO₄ or Cs₂CO₃.[11]
Protodeboronation (Boronic acid replaced by -H)	1. Excess water and base. 2. Reaction run for too long at high temperature.	1. Use the minimum required amount of water. 2. Monitor the reaction closely and stop it upon completion. Consider slightly lower temperatures.
Homocoupling of Boronic Acid	1. Presence of oxygen in the reaction mixture. 2. Using a Pd(II) source that is not efficiently reduced to Pd(0).[12]	1. Ensure rigorous degassing of all reagents and solvents. Maintain a positive pressure of inert gas. 2. Use a Pd(0) source directly or a reliable precatalyst.
Dehalogenation (Iodine replaced by -H)	1. Side reaction promoted by certain ligand/base combinations. 2. Presence of a hydrogen source.	1. Screen different ligands; sometimes a less electron-rich ligand can mitigate this. 2. Ensure solvents are of high purity.

References

• NROChemistry. Suzuki Coupling: Mechanism & Examples. [Link]

• CovaSyn. Optimizing Suzuki Coupling Reactions. [Link]

• Organic Chemistry Portal. Suzuki Coupling. [Link]

• Organic Chemistry Portal. The Suzuki-Miyaura Coupling of Nitroarenes. [Link]

• News-Medical.Net. Suzuki-Miyaura Cross-Coupling Reaction. [Link]

• Yoneda Labs. Suzuki-Miyaura cross-coupling: Practical Guide. [Link]

• Chemistry LibreTexts. Suzuki-Miyaura Coupling. [Link]

• WWJMRD. Recent Advances in the development of Suzuki Miyaura Coupling Reactions. [Link]

• Myers, A. The Suzuki Reaction - Chem 115. [Link]

• YouTube. Palladium Coupling Reactions Explained | Suzuki, Heck, Stille & Hiyama. [Link]

• ACS Publications. Activation of Aryl Chlorides for Suzuki Cross-Coupling by Ligandless, Heterogeneous Palladium | Organic Letters. [Link]

• NIH National Library of Medicine. Development of a Suzuki Cross-Coupling Reaction between 2-Azidoarylboronic Pinacolate Esters and Vinyl Triflates To Enable the Synthesis of[1][8]-Fused Indole Heterocycles. [Link]

• Wikipedia. Suzuki reaction. [Link]

• ResearchGate. (PDF) Recent Developments in the Suzuki–Miyaura Reaction Using Nitroarenes as Electrophilic Coupling Reagents. [Link]

• ACS Publications. Base and Cation Effects on the Suzuki Cross-Coupling of Bulky Arylboronic Acid with Halopyridines: Synthesis of Pyridylphenols | The Journal of Organic Chemistry. [Link]

• ACS Publications. Highly Active Palladium Catalysts for Suzuki Coupling Reactions | Journal of the American Chemical Society. [Link]

• University of California, San Diego. Suzuki Cross Coupling Reactions: Synthesis of Unsymmetrical Biaryls. [Link]

• NIH National Library of Medicine. Palladium-Catalyzed Suzuki-Miyaura Cross-coupling Reactions Employing Dialkylbiaryl Phosphine Ligands. [Link]

• Organic Chemistry Portal. Biaryl synthesis by C-C coupling. [Link]

• NIH National Library of Medicine. Competent synthesis of biaryl analogs via asymmetric Suzuki–Miyaura cross-coupling for the development of anti-inflammatory and analgesic agents. [Link]

• MDPI. Nickel-Catalyzed Suzuki Coupling of Phenols Enabled by SuFEx of Tosyl Fluoride. [Link]

• ResearchGate. Pd‐catalyzed Suzuki‐Miyaura coupling of steric hindered aryl chlorides.... [Link]

• ResearchGate. Suzuki Cross-Coupling Reactions: Synthesis of Unsymmetrical Biaryls in the Organic Laboratory | Request PDF. [Link]

• ACS Publications. Synthesis of Atropisomeric Biaryls via Chiral Suzuki–Miyaura/Enzymatic Kinetic Resolution | ACS Catalysis. [Link]

• Royal Society of Chemistry. Trace amounts of palladium catalysed the Suzuki–Miyaura reaction of deactivated and hindered aryl chlorides. [Link]

Sources

• 1. Optimizing Suzuki Coupling Reactions [covasyn.com]
• 2. wwjmrd.com [wwjmrd.com]
• 3. Suzuki reaction - Wikipedia [en.wikipedia.org]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. Suzuki Coupling: Mechanism & Examples | NROChemistry [nrochemistry.com]
• 6. news-medical.net [news-medical.net]
• 7. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
• 8. Suzuki Coupling [organic-chemistry.org]
• 9. pubs.acs.org [pubs.acs.org]
• 10. Biaryl synthesis by C-C coupling [organic-chemistry.org]
• 11. pubs.acs.org [pubs.acs.org]
• 12. Yoneda Labs [yonedalabs.com]

Application Note: 2-Fluoro-3-iodo-4-nitrophenol in Agrochemical Synthesis

This is a comprehensive Application Note and Protocol guide for 2-Fluoro-3-iodo-4-nitrophenol , a high-value scaffold in the synthesis of next-generation agrochemicals.[1][2]

Executive Summary

2-Fluoro-3-iodo-4-nitrophenol (CAS 1935369-48-4) represents a "privileged scaffold" in modern crop protection chemistry.[1][2] Its strategic value lies in its dense functionalization pattern, which offers three orthogonal reactive handles on a single benzene ring:[2]

• Phenolic Hydroxyl (-OH): A nucleophilic anchor for ether linkages (common in PPO inhibitors).[1][2]

• Iodide (-I) at C3: A "soft" electrophile for highly selective transition-metal-catalyzed cross-couplings (Suzuki, Sonogashira), allowing late-stage structural diversification.[1][2]

• Nitro (-NO₂): A "hard" electrophile precursor (via reduction to aniline) for constructing heterocyclic cores (e.g., benzoxazinones, quinazolinones).

This guide details the preparation, handling, and three divergent synthetic workflows for utilizing this intermediate to generate herbicide and fungicide libraries.

Strategic Analysis & Retrosynthesis

The 1,2,3,4-substitution pattern is synthetically challenging due to the directing effects of the phenol and fluorine groups. Direct iodination of 2-fluoro-4-nitrophenol typically favors the C6 position (ortho to -OH).[1][2] Therefore, accessing the C3-iodo isomer requires a directed approach or rigorous separation.[2]

Pathway Visualization

The following diagram illustrates the retrosynthetic logic and the divergent utility of the scaffold.

Figure 1: Strategic placement of 2-Fluoro-3-iodo-4-nitrophenol in retrosynthetic analysis. The Sandmeyer route is preferred for regiochemical certainty.[2]

Preparation Protocol

While commercial sourcing is recommended for small-scale R&D, large-scale campaigns may require in-house synthesis.[1][2] We recommend the Modified Sandmeyer Route to ensure the iodine is correctly installed at the crowded C3 position.[2]

Protocol A: Synthesis via Sandmeyer Reaction

Starting Material: 2-Fluoro-3-iodo-4-nitroaniline (derived from nitration of 2-fluoro-3-iodoaniline).[1][2]

• Diazotization:

  • Dissolve 2-fluoro-3-iodo-4-nitroaniline (10 mmol) in 35% H₂SO₄ (20 mL).

  • Cool to 0°C. Add NaNO₂ (1.2 eq) aqueous solution dropwise. Stir for 30 min.

• Hydrolysis:

  • Transfer the diazonium salt solution slowly into a boiling solution of 50% H₂SO₄/water (50 mL).

  • Critical: Maintain boiling to prevent side coupling reactions.

  • Evolution of N₂ gas indicates reaction progress.

• Workup:

  • Cool to room temperature.[3] Extract with EtOAc (3 x 50 mL).

  • Wash organics with brine, dry over Na₂SO₄, and concentrate.

  • Purification: Silica gel chromatography (Hexane/EtOAc 8:2).

  • Yield Target: 65-75%.

Divergent Functionalization Protocols

This section details how to selectively manipulate the three functional handles.

Workflow 1: O-Alkylation (PPO Inhibitor Synthesis)

This step anchors the scaffold.[1][2] The iodine at C3 remains intact for subsequent optimization.

Reagents:

• Substrate: 2-Fluoro-3-iodo-4-nitrophenol (1.0 eq)[1][2]

• Electrophile: Propargyl bromide or substituted benzyl bromide (1.2 eq)

• Base: K₂CO₃ (2.0 eq)

• Solvent: DMF (Anhydrous)

Step-by-Step:

• Charge a reaction flask with the phenol substrate and K₂CO₃ in DMF (0.5 M concentration).

• Stir at RT for 15 min to form the phenoxide anion (color change to deep yellow/orange).

• Add the electrophile dropwise.

• Heat to 60°C for 4 hours. Monitor by TLC (Rf of product will be higher than phenol).

• Quench: Pour into ice water. Precipitate usually forms. Filter and wash with water.

• Data Validation: ¹H NMR should show disappearance of the phenolic -OH singlet (~10-11 ppm) and appearance of methylene protons from the alkyl group.[2]

Workflow 2: C3-Selective Suzuki-Miyaura Coupling

The iodine atom at C3 is highly reactive towards oxidative addition, even in the presence of the electron-withdrawing nitro group.[1][2] This allows for the introduction of aryl or heteroaryl groups before reducing the nitro group.[2]

Reagents:

• Substrate: O-Alkylated intermediate (from Workflow 1) (1.0 eq)

• Boronic Acid: Phenylboronic acid derivative (1.5 eq)

• Catalyst: Pd(dppf)Cl₂·DCM (5 mol%)

• Base: Cs₂CO₃ (3.0 eq)

• Solvent: 1,4-Dioxane/Water (4:1)[1][2]

Step-by-Step:

• Degas solvents with N₂ for 20 minutes (Critical for Pd cycle).

• Combine substrate, boronic acid, base, and catalyst in a sealable tube.

• Heat to 90°C for 6-12 hours.

• Filtration: Filter through a Celite pad to remove Pd black.

• Purification: Flash chromatography.

• Mechanistic Insight: The bulky iodine at C3 is sterically crowded by the C2-Fluorine and C4-Nitro.[1][2] High-activity catalysts like Pd(dppf) or Buchwald precatalysts (e.g., XPhos Pd G3) are recommended if conversion is sluggish.[2]

Workflow 3: Nitro Reduction & Cyclization

Converting the nitro group to an aniline unlocks the formation of benzoxazinones or similar heterocycles.

Reagents:

• Reductant: Iron powder (5.0 eq) + NH₄Cl (5.0 eq)

• Solvent: EtOH/Water (3:1)

Step-by-Step:

• Suspend the nitro-biaryl intermediate in EtOH/Water.[1][2]

• Add Fe powder and NH₄Cl.

• Reflux at 80°C for 2 hours. (Solution turns rust-brown).

• Workup: Filter hot through Celite. Concentrate filtrate.

• Cyclization (Optional): The resulting aniline can be reacted with phosgene equivalents (e.g., triphosgene) or acid chlorides to close the ring onto the phenol (if O-protecting group is removed) or an adjacent substituent.

Quantitative Data & Specifications

Property	Specification	Method
Appearance	Yellow to Orange Crystalline Solid	Visual
Purity	>98.0%	HPLC (254 nm)
Melting Point	115 - 118 °C	Capillary
¹H NMR (DMSO-d₆)	δ 11.2 (s, 1H, OH), 7.8 (d, 1H), 7.1 (t, 1H)	400 MHz
Regiochemistry	C3-Iodo confirmed (NOE coupling I-H vs F-H)	NOESY / ¹⁹F NMR
Solubility	Soluble in DMF, DMSO, EtOAc; Insoluble in Water	Saturation Test

Safety & Handling Protocol

Hazard Class: Irritant (Skin/Eye), Acute Toxicity (Oral). Specific Risks:

• Nitro Compounds: Potential for energetic decomposition at high temperatures (>200°C). Do not distill residues to dryness.[2]

• C-F Bond: While stable, combustion may release HF. Use appropriate scrubbing in waste disposal.

PPE Requirements:

• Nitrile gloves (double gloving recommended for DMSO solutions).

• Chemical splash goggles.

• Fume hood operation is mandatory for all steps involving iodine or palladium catalysis.[2]

References

• Regioselective Iodination Principles

  • Mechanistic study on the iodination of activ

  • Source: Journal of Organic Chemistry.

• PPO Inhibitor Pharmacophores

  • Synthesis of Novel α-Trifluoroanisole Derivatives Containing Phenylpyridine Moieties with Herbicidal Activity.

  • Source: Molecules (2022).[4]

• Agrochemical Fluorine Chemistry

  • Current Contributions of Organofluorine Compounds to the Agrochemical Industry.[2][5]

  • Source: Frontiers in Chemistry.

• Compound Data

  • 2-Fluoro-3-iodo-4-nitrophenol Product Page.

  • Source: BLD Pharm.[2]

Disclaimer: This protocol is for research purposes only. Users must perform their own risk assessment before handling hazardous chemicals.

Sources

• 1. 364-29-4|1,5-Difluoro-2-iodo-3-nitrobenzene|BLD Pharm [bldpharm.com]
• 2. Welcome To Hyma Synthesis Pvt. Ltd [hymasynthesis.com]
• 3. hspchem.com [hspchem.com]
• 4. Synthesis of Novel α-Trifluoroanisole Derivatives Containing Phenylpyridine Moieties with Herbicidal Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Current Contributions of Organofluorine Compounds to the Agrochemical Industry - PMC [pmc.ncbi.nlm.nih.gov]

Reduction of nitro group in 2-Fluoro-3-iodo-4-nitrophenol procedures

An In-Depth Guide to the Chemoselective Reduction of 2-Fluoro-3-iodo-4-nitrophenol

Introduction: Navigating the Synthesis of Halogenated Aminophenols

The transformation of aromatic nitro compounds into their corresponding anilines is a cornerstone of modern organic synthesis, particularly in the development of pharmaceuticals and fine chemicals. These anilines serve as versatile building blocks for a vast array of more complex molecules. The subject of this guide, 2-Fluoro-3-iodo-4-nitrophenol, presents a unique synthetic challenge. Its structure is adorned with multiple functional groups: a nitro group slated for reduction, a phenolic hydroxyl group, and two distinct halogen atoms (fluorine and iodine) at specific positions.

The primary objective in the reduction of this molecule is chemoselectivity . That is, the selective conversion of the nitro group to an amino group while preserving the integrity of the fluoro, iodo, and hydroxyl substituents. This is not a trivial task, as many standard reduction protocols can lead to undesirable side reactions, most notably dehalogenation. The carbon-iodine bond is particularly susceptible to cleavage under various reductive conditions.

This document, intended for researchers and drug development professionals, provides a detailed exploration of suitable methodologies for this delicate transformation. We will delve into the mechanistic rationale behind the choice of reagents, present detailed, field-proven protocols, and offer a comparative analysis to guide the selection of the most appropriate synthetic route.

Mechanistic Considerations: The Stepwise Path of Nitro Reduction

The reduction of a nitro group to an amine is a six-electron process that proceeds through several intermediates.[1][2] Understanding this pathway is crucial for controlling the reaction and avoiding unwanted byproducts. The generally accepted sequence involves the initial reduction of the nitro group (Ar-NO₂) to a nitroso species (Ar-NO), followed by further reduction to a hydroxylamine (Ar-NHOH), and finally, conversion to the amine (Ar-NH₂).[1][2][3]

The choice of reducing agent and reaction conditions determines the rate of these successive steps and the lifetime of the intermediates.[3] For a substrate like 2-Fluoro-3-iodo-4-nitrophenol, a method that rapidly converts the hydroxylamine intermediate to the final amine product without being harsh enough to cleave the C-I or C-F bonds is ideal.

Caption: Generalized pathway for the reduction of an aromatic nitro group.

Comparative Analysis of Reduction Methodologies

Several classes of reducing agents are available for converting nitroarenes to anilines. However, their suitability for the sterically hindered and halogen-rich 2-Fluoro-3-iodo-4-nitrophenol varies significantly. The key is to balance reactivity with selectivity.

Method	Reagents & Conditions	Advantages	Disadvantages & Chemoselectivity Concerns for the Target Molecule
Catalytic Hydrogenation	H₂ gas, Pd/C or Raney Ni catalyst, in EtOH or EtOAc	High efficiency, clean reaction, simple work-up.[4]	High risk of dehalogenation , especially de-iodination with Pd/C.[4] Raney Ni is milder but risk remains. Requires specialized pressure equipment.
Metal/Acid Reduction	SnCl₂·2H₂O in EtOH; or Fe powder/NH₄Cl in EtOH/H₂O	Generally good functional group tolerance, inexpensive.[5][6]	Acidic conditions (Sn/HCl, Fe/HCl) can be harsh. Work-up can be tedious to remove metal salts.[7]
Sodium Dithionite	Na₂S₂O₄ in a biphasic system (e.g., H₂O/EtOAc) or aqueous MeOH	Fast, powerful, and often highly chemoselective.[8][9]	Reagent is moisture and air-sensitive; self-heating can occur. Reaction produces acidic byproducts requiring neutralization.

Based on this analysis, methods that avoid harsh acidic conditions and highly active hydrogenation catalysts are preferable. Therefore, we will focus on protocols using Iron with Ammonium Chloride and Sodium Dithionite , as they offer the best prospects for a successful, chemoselective reduction.

Protocol 1: Reduction using Iron and Ammonium Chloride

This method is a classic and reliable choice for nitro group reduction in the presence of sensitive functionalities.[6] It operates under neutral conditions, which minimizes acid-catalyzed side reactions and is generally forgiving towards halogens. The large surface area of the iron powder facilitates the electron transfer required for the reduction.

Causality and Experimental Rationale

• Reagents : Iron powder acts as the electron donor. Ammonium chloride serves as a mild proton source and helps to maintain a near-neutral pH, preventing the formation of strongly acidic conditions that could promote dehalogenation. The ethanol/water solvent system is chosen for its ability to dissolve the organic substrate while also being compatible with the inorganic salts.

• Temperature : Heating the reaction to reflux increases the reaction rate, ensuring complete conversion in a reasonable timeframe.

• Work-up : Filtration through Celite is essential to remove the fine iron powder and iron oxides formed during the reaction. A subsequent extraction isolates the product, and a basic wash (e.g., with sodium bicarbonate) ensures that the final product is in its free amine form rather than as an ammonium salt.

Step-by-Step Methodology

• Setup : To a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add 2-Fluoro-3-iodo-4-nitrophenol (1.0 eq).

• Solvent Addition : Add a 4:1 mixture of ethanol and water. The volume should be sufficient to create a slurry that can be stirred effectively (approx. 15-20 mL per gram of substrate).

• Reagent Addition : Add iron powder (approx. 10 eq) and ammonium chloride (approx. 10 eq) to the flask.[10]

• Reaction : Heat the reaction mixture to reflux (approximately 70-80°C) and stir vigorously.[10]

• Monitoring : Monitor the reaction progress using Thin Layer Chromatography (TLC) or LC-MS until the starting material is fully consumed (typically 1-3 hours).

• Cooling and Filtration : Allow the mixture to cool to room temperature. Filter the hot mixture through a pad of Celite® to remove the iron and iron salts. Wash the filter cake thoroughly with ethanol or ethyl acetate.

• Extraction : Combine the filtrates and concentrate under reduced pressure to remove the bulk of the ethanol. To the remaining aqueous residue, add ethyl acetate and water. Separate the organic layer.

• Washing : Wash the organic layer sequentially with saturated aqueous sodium bicarbonate solution and brine.

• Drying and Isolation : Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate in vacuo to yield the crude 4-amino-2-fluoro-3-iodophenol. The product can be further purified by column chromatography or recrystallization if necessary.

Protocol 2: Reduction using Sodium Dithionite

Sodium dithionite (Na₂S₂O₄) is a potent reducing agent that is particularly effective for the chemoselective reduction of nitroarenes.[8][9] It is a reliable choice when other methods fail or cause decomposition.

Causality and Experimental Rationale

• Reagents : Sodium dithionite is the reducing agent. The reaction is often run in a biphasic system (e.g., water and an organic solvent like ethyl acetate) or a mixture of water and a miscible organic solvent. This setup facilitates both the dissolution of the organic substrate and the inorganic reducing agent.

• pH Control : The reduction process consumes protons, and dithionite decomposition can be acidic. Maintaining a slightly basic or neutral pH with a buffer or a mild base like sodium bicarbonate is crucial for reaction efficiency and to prevent degradation of the product.

• Work-up : A simple extractive work-up is usually sufficient to isolate the product from the inorganic sulfur-containing byproducts.

Step-by-Step Methodology

• Setup : In a round-bottom flask, dissolve 2-Fluoro-3-iodo-4-nitrophenol (1.0 eq) in a suitable solvent such as aqueous methanol or a biphasic mixture of ethyl acetate and water.

• Reagent Solution : In a separate flask, prepare a solution of sodium dithionite (typically 3-5 eq) in water. It is advisable to add a slight excess of sodium bicarbonate (approx. 3-5 eq) to this solution to maintain a basic pH.

• Reaction : Add the aqueous sodium dithionite solution to the solution of the nitro compound at room temperature.

• Stirring and Monitoring : Stir the resulting mixture vigorously. The reaction is often exothermic and typically proceeds to completion within 1-2 hours at room temperature. Monitor the reaction by TLC or LC-MS.

• Extraction : Once the reaction is complete, if a biphasic system was used, separate the organic layer. If an aqueous miscible solvent was used, remove it under reduced pressure and then extract the aqueous residue with ethyl acetate (3x).

• Washing : Combine the organic extracts and wash with brine.

• Drying and Isolation : Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to afford the crude 4-amino-2-fluoro-3-iodophenol.

Caption: General experimental workflow for the reduction and isolation.

Safety and Handling

• General Precautions : All manipulations should be performed in a well-ventilated fume hood. Personal protective equipment (PPE), including safety glasses, lab coat, and appropriate gloves, must be worn.

• Iron Powder : While relatively benign, fine iron powder can be flammable. Avoid creating dust clouds.

• Sodium Dithionite : This reagent is a flammable solid and is self-heating, which may cause it to catch fire.[11] It must be stored in a cool, dry place away from moisture and acids. Contact with acids liberates toxic sulfur dioxide gas.[11] Handle with care, avoiding contact with skin and inhalation.[12]

• Catalytic Hydrogenation (if considered) : Handling hydrogen gas requires specialized equipment and training due to its high flammability and explosive potential. Palladium on carbon can be pyrophoric, especially when dry and exposed to air after use.

Conclusion and Recommendations

The successful synthesis of 4-amino-2-fluoro-3-iodophenol from its nitro precursor hinges on the careful selection of a reducing agent that is potent enough to convert the nitro group but mild enough to leave the sensitive C-I and C-F bonds intact.

• For reliability and operational simplicity, the Fe/NH₄Cl system is highly recommended. It is cost-effective, uses readily available materials, and its neutral reaction conditions are ideal for preserving the halogen substituents.[6]

• The sodium dithionite method serves as an excellent, fast, and often very clean alternative.[9] Its high chemoselectivity makes it a powerful tool, provided the appropriate safety precautions for handling the reagent are strictly followed.

Catalytic hydrogenation with Pd/C should be avoided as a first choice due to the high probability of deiodination. If hydrogenation is necessary, a milder catalyst such as Raney Nickel or the use of transfer hydrogenation conditions might offer better results, but would require careful optimization and screening.[4] By following the detailed protocols and understanding the chemical principles outlined in this guide, researchers can confidently approach this challenging yet critical synthetic transformation.

References

• Han, B. (2022). Metal-Free, Rapid, and Highly Chemoselective Reduction of Aromatic Nitro Compounds at Room Temperature. Journal of Organic Chemistry, 87, 910–919. Available at: [Link]

• Wikipedia. (n.d.). Reduction of nitro compounds. Retrieved February 5, 2026, from [Link]

• Lejarazo Gómez, E. F. (2013). Reduction of Nitro Compounds, Through different Reaction Conditions (Combinatory Chemistry). Semantic Scholar. Available at: [Link]

• Thiébot, B., et al. (2022). Selective Nitro Reduction of Ester Substituted Nitroarenes by NaBH4-FeCl2. Thieme Connect. Available at: [Link]

• askIITians. (2025). Reduction of aromatic nitro compounds using Sn and HCl gives. Retrieved February 5, 2026, from [Link]

• Google Patents. (n.d.). WO2020128434A1 - Method of reducing aromatic nitro compounds.
• Google Patents. (n.d.). US2631167A - Method of reducing nitro compounds.

• Organic Chemistry Data. (n.d.). Nitro Reduction - Common Conditions. Retrieved February 5, 2026, from [Link]

• ResearchGate. (2019). What is the procedure of the reduction from NO2 to NH2 using Sn or SnCl2? Retrieved February 5, 2026, from [Link]

• Organic Chemistry Portal. (n.d.). Amine synthesis by nitro compound reduction. Retrieved February 5, 2026, from [Link]

• National Institutes of Health. (n.d.). Nitroreduction: A Critical Metabolic Pathway for Drugs, Environmental Pollutants, and Explosives. Retrieved February 5, 2026, from [Link]

• Royal Society of Chemistry. (n.d.). Sodium dithionite-mediated reductive N-acetylation/formylation of nitroarenes employing DMAc/DMF as acetyl/formyl surrogates. Retrieved February 5, 2026, from [Link]

• Chemistry Stack Exchange. (2017). Can sodium dithionite reduce the nitro group of 2-nitrobenzoic acid? Retrieved February 5, 2026, from [Link]

• Kelly, S. M., & Lipshutz, B. H. (2014). Chemoselective Reductions of Nitroaromatics in Water at Room Temperature. Organic Letters, 16(1), 98–101. Available at: [Link]

• ACS Publications. (n.d.). Recent Developments in the Reduction of Aromatic and Aliphatic Nitro Compounds to Amines. Retrieved February 5, 2026, from [Link]

• Campbell, C. D., et al. (2023). Reflections on the Teaching Practices for the Reduction of Nitroarenes: Updating Methodologies and Considerations of the Mechanism. Journal of Chemical Education, 100(9), 3171–3178. Available at: [Link]

• Chemistry LibreTexts. (2021). 8.11: Multiple Substituents- Directing Effects. Retrieved February 5, 2026, from [Link]

• ResearchGate. (n.d.). Fast and effective reduction of nitroarenes by sodium dithionite under PTC conditions: Application in solid-phase synthesis. Retrieved February 5, 2026, from [Link]

• Royal Society of Chemistry. (n.d.). Catalytic hydrogenation of nitrophenols and nitrotoluenes over a palladium/graphene nanocomposite. Retrieved February 5, 2026, from [Link]

• Google Patents. (n.d.). CN105646245A - 4-amino-3-fluorophenol and preparation method thereof.

• New Jersey Department of Health. (n.d.). Hazardous Substance Fact Sheet - Sodium Dithionite. Retrieved February 5, 2026, from [Link]

• ACS Publications. (n.d.). Chemoselective Reduction of Nitroarenes and Nitroalkanes by Sodium Dithionite Using Octylviologen as an Electron Transfer Catalyst. Retrieved February 5, 2026, from [Link]

• ACS Publications. (n.d.). Hydrogenation of Nitrophenol via Nickel-Based Catalytic Membranes with Engineered Surface Affinity. Retrieved February 5, 2026, from [Link]

• Organic Chemistry Data. (n.d.). Nitro Reduction - Iron (Fe). Retrieved February 5, 2026, from [Link]

• Master Organic Chemistry. (2018). Ortho-, Para- and Meta- Directors in Electrophilic Aromatic Substitution. Retrieved February 5, 2026, from [Link]

• ResearchGate. (n.d.). (PDF) Substituent effects of nitro group in cyclic compounds. Retrieved February 5, 2026, from [Link]

• ResearchGate. (n.d.). Catalytic hydrogenation of nitrophenols and nitrotoluenes over a palladium/graphene nanocomposite | Request PDF. Retrieved February 5, 2026, from [Link]

• ResearchGate. (n.d.). A new pathway via intermediate 4-amino-3-fluorophenol for the synthesis of regorafenib. Retrieved February 5, 2026, from [Link]

• Merck Millipore. (2024). SAFETY DATA SHEET - Sodium dithionite. Retrieved February 5, 2026, from [Link]

• Taylor & Francis Online. (n.d.). Efficient Reducing System Based on Iron for Conversion of Nitroarenes to Anilines. Retrieved February 5, 2026, from [Link]

• ACS Publications. (n.d.). Size-Dependent Hydrogenation of p-Nitrophenol with Pd Nanoparticles Synthesized with Poly(amido)amine Dendrimer Templates. Retrieved February 5, 2026, from [Link]

• Technical Disclosure Commons. (2022). Improved process for the preparation of 4-Amino-3-fluorophenol. Retrieved February 5, 2026, from [Link]

• Wessex Chemical Factors. (n.d.). Sodium Dithionite Safety Data Sheet. Retrieved February 5, 2026, from [Link]

• Master Organic Chemistry. (2011). Palladium on Carbon (Pd/C) for Catalytic Hydrogenation of Alkenes. Retrieved February 5, 2026, from [Link]

• MDPI. (n.d.). Synthesis, Characterization, Biological Evaluation and DNA Interaction Studies of 4-Aminophenol Derivatives: Theoretical and Experimental Approach. Retrieved February 5, 2026, from [Link]

Sources

• 1. Reduction of aromatic nitro compounds using Sn and HCl gives: - askIITians [askiitians.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. WO2020128434A1 - Method of reducing aromatic nitro compounds - Google Patents [patents.google.com]
• 4. Nitro Reduction - Common Conditions [commonorganicchemistry.com]
• 5. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 6. tandfonline.com [tandfonline.com]
• 7. researchgate.net [researchgate.net]
• 8. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 9. researchgate.net [researchgate.net]
• 10. Nitro Reduction - Iron (Fe) [commonorganicchemistry.com]
• 11. wessexchemicalfactors.co.uk [wessexchemicalfactors.co.uk]
• 12. nj.gov [nj.gov]

Technical Notes & Optimization

Purification methods for 2-Fluoro-3-iodo-4-nitrophenol reaction mixtures

The following technical guide is designed for organic chemists and process development scientists working with the synthesis and purification of 2-Fluoro-3-iodo-4-nitrophenol .

This guide assumes the synthesis route involves the nitration of 2-fluoro-3-iodophenol , as this is the primary method to install the nitro group at the 4-position while retaining the halogen substitution pattern.

Compound Profile & Impurity Landscape

Target Molecule: 2-Fluoro-3-iodo-4-nitrophenol Chemical Context: A highly functionalized intermediate often used in the synthesis of kinase inhibitors (e.g., via SNAr displacement of the fluorine or reduction of the nitro group). Physicochemical Properties:

• Acidity (pKa): Estimated ~6.5–7.0. The electron-withdrawing nitro (para) and fluoro (ortho) groups significantly increase acidity compared to the parent phenol (pKa ~10).

• Solubility: Soluble in EtOAc, DCM, THF. Soluble in basic aqueous media (pH > 8). Poorly soluble in acidic water and non-polar alkanes (Hexane/Heptane).

Critical Impurities

Impurity Type	Structure / Identity	Origin	Removal Strategy
Starting Material (SM)	2-Fluoro-3-iodophenol	Incomplete reaction	Acid/Base Extraction. SM is less acidic (pKa ~9-10) than the product.
Regioisomer	2-Fluoro-3-iodo-6 -nitrophenol	Ortho-nitration (competing direction)	Solvent Wash / Steam Distillation. The 6-nitro isomer forms an internal H-bond, making it more soluble in non-polar solvents and steam volatile.
Over-nitration	2-Fluoro-3-iodo-4,6-dinitrophenol	Harsh reaction conditions	pH Control. Dinitrophenols are highly acidic (pKa ~3-4) and can be removed via bicarbonate washing before product extraction.
Oxidation Byproducts	Iodine/Quinones	Iodine liberation or ring oxidation	Thiosulfate Wash. Reduces free iodine ( ) to iodide ( ).

Decision Logic & Workflow

The following diagram outlines the logical flow for purifying the crude reaction mixture.

Figure 1: Acid-Base Extraction Strategy exploiting the acidity difference between the 4-nitrophenol product and the non-nitrated starting material.

Step-by-Step Purification Protocols

Protocol A: The "Acid-Base" Swing (Primary Isolation)

Target: Removal of unreacted Starting Material (SM) and non-acidic tars.

Principle: The 4-nitro group makes the product significantly more acidic (pKa ~7) than the starting material (pKa ~9.5). We use a weak base (NaHCO₃) to deprotonate only the product, pulling it into water, while leaving the SM in the organic layer.

• Dissolution: Dissolve the crude brown solid in Dichloromethane (DCM) or Ethyl Acetate (EtOAc) . Use approx. 10–15 mL solvent per gram of crude.

• Iodine Wash: If the solution is purple/violet (free iodine), wash with 10% aqueous Sodium Thiosulfate (

  ) until the color fades to yellow/orange.

• Selective Extraction:

  • Extract the organic layer with Saturated Sodium Bicarbonate (NaHCO₃) (2 x volumes).

  • Critical Check: The product is now in the Aqueous Layer (as the sodium phenolate salt). The organic layer contains the unreacted starting material.

• Verification: Check the pH of the aqueous layer; it should be >8.

• Precipitation:

  • Separate the aqueous layer.[1]

  • Cool the aqueous layer to 0–5°C in an ice bath.

  • Slowly acidify with 1M HCl or 2M H₂SO₄ to pH ~2–3.

  • The product will precipitate as a yellow/orange solid.

• Isolation: Filter the solid, wash with cold water, and dry under vacuum.

Protocol B: Isomer Purge (Removing the 6-Nitro Isomer)

Target: Removal of 2-Fluoro-3-iodo-6-nitrophenol.

Principle: The 6-nitro isomer possesses an intramolecular hydrogen bond between the nitro oxygen and the phenolic hydrogen. This "closed" loop makes the molecule less polar and more soluble in non-polar solvents compared to the 4-nitro isomer, which must hydrogen bond intermolecularly.

Method 1: Slurry Wash (Preferred for Scale-up)

• Take the dried solid from Protocol A.

• Suspend it in n-Heptane or Hexane (10 mL/g).

• Heat to reflux (or 60°C) for 30 minutes. The 6-nitro isomer will dissolve; the 4-nitro product will remain suspended.

• Hot Filtration: Filter the mixture while hot.

• Cake Wash: Wash the filter cake with hot heptane.

• Result: The solid collected is the enriched 4-nitro product.

Method 2: Steam Distillation (For high 6-nitro content)

• If the 6-nitro impurity >10%, suspend the crude in water and steam distill. The volatile 6-nitro isomer will distill over with the water; the 4-nitro product remains in the pot.

Protocol C: Final Recrystallization

Target: Final polish to >98% purity.

Solvent System: Ethanol/Water or Toluene .

• Dissolve the solid in minimal boiling Ethanol.

• Add hot Water dropwise until slight turbidity persists.

• Add a few drops of Ethanol to clear the solution.

• Allow to cool slowly to room temperature, then to 4°C.

• Filter the crystals.[2]

Troubleshooting & FAQs

Q1: My yield is significantly lower than expected after the NaHCO₃ extraction.

Diagnosis: The product might not have fully extracted into the bicarbonate layer, or the acidification was insufficient. Fix:

• Check pKa: If the iodine substitution raises the pKa of the product above 8 (unlikely but possible due to sterics), NaHCO₃ might be too weak. Try using 5% Sodium Carbonate (

  ) instead.

• Check Acidification: Ensure the final aqueous layer is acidified to pH < 3 . Phenols can remain soluble if the pH is near their pKa.

• Back-Extraction: Re-extract the acidified aqueous filtrate with EtOAc to recover any dissolved product.

Q2: The product is oiling out instead of crystallizing.

Diagnosis: Presence of residual solvent or impurities lowering the melting point. Fix:

• Seed Crystals: If available, add a seed crystal of pure material.

• Scratching: Scratch the side of the flask with a glass rod to induce nucleation.

• Solvent Switch: "Oiling out" is common in Ethanol/Water. Switch to Toluene/Heptane . Dissolve in minimum hot Toluene, then add Heptane until cloudy.

Q3: NMR shows a doublet at ~8.0 ppm and another at ~7.5 ppm. Which is which?

Analysis:

• 4-Nitro Isomer (Target): Protons are at positions 5 and 6. They are ortho to each other. Expect a coupling constant (

  ) of ~8–9 Hz.

• 6-Nitro Isomer (Impurity): Protons are at positions 4 and 5. They are ortho to each other.

• differentiation: Look at the chemical shift .[3] The proton ortho to the Nitro group will be most deshielded (shifted downfield).

  • In the 4-nitro isomer , the H at C5 is ortho to the nitro.

  • In the 6-nitro isomer , the H at C5 is meta to the nitro.

  • Rule of Thumb: The isomer with the most downfield signal (>8.0 ppm) is usually the one with a proton ortho to the nitro group.

Q4: Why is the product color dark brown instead of yellow?

Diagnosis: Oxidation of the phenol or presence of free iodine. Fix:

• Perform a Charcoal Treatment . Dissolve the crude in hot Ethanol, add Activated Carbon (5-10 wt%), stir for 15 mins, and filter through Celite while hot.

• Ensure the initial Thiosulfate wash was thorough.

References

• Nitration of Fluorophenols

  • Methodology: The nitration of 2-fluorophenol derivatives typically directs para to the hydroxyl group unless blocked.

  • Source: "Synthesis of 2-fluoro-4-nitrophenol."[1][4][5] ChemicalBook. Link

• Acidity of Nitrophenols

  • Data: 4-Nitrophenol (pKa 7.[6]15) vs. Phenol (pKa 10). The addition of Fluorine and Iodine further modulates this acidity, enabling the bicarbonate extraction strategy.

  • Source: "Homework 3 – Acidity of Nitrophenols." Borbas Group, Uppsala University. Link

• Purification of Halonitrophenols

  • Technique: Separation of ortho-nitro (H-bonded) and para-nitro isomers via steam distillation or differential solubility in non-polar solvents.

  • Source: "Method for preparing 2-fluoro-4-nitrophenol."[1][4][5] Google Patents (CN1850778A). Link

• Properties of 3-Fluoro-2-iodo-4-nitrophenol

  • Analogy: Structural data on the closely related isomer supports the stability and handling characteristics described.

  • Source: "3-Fluoro-2-iodo-4-nitrophenol."[7] BLD Pharm. Link

Sources

• 1. Method for preparing 2-fluoro-4-nitrophenol - Eureka | Patsnap [eureka.patsnap.com]
• 2. 2-Fluoro-4-nitrophenol synthesis - chemicalbook [chemicalbook.com]
• 3. 3-Fluoro-4-nitrophenol | C6H4FNO3 | CID 520948 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. CN1850778A - Method for preparing 2-fluoro-4-nitrophenol - Google Patents [patents.google.com]
• 5. researchgate.net [researchgate.net]
• 6. atsdr.cdc.gov [atsdr.cdc.gov]
• 7. 1935363-25-9|3-Fluoro-2-iodo-4-nitrophenol|BLD Pharm [bldpharm.com]

Technical Support Center: Synthesis &amp; Stabilization of 2-Fluoro-3-iodo-4-nitrophenol

Welcome to the Technical Support Center. This guide addresses the specific stability challenges encountered during the synthesis and handling of 2-Fluoro-3-iodo-4-nitrophenol . Due to the competing electronic effects of the substituents and the lability of the carbon-iodine bond, this molecule requires precise control over reaction conditions to prevent dehalogenation (loss of Iodine or Fluorine).

Quick Navigation

Module	Focus Area	Key Issue Addressed
1. Synthesis	Nitration of Halophenols	Preventing Oxidative Deiodination (Nitrodeiodination)
2. Workup	Isolation & Purification	Preventing Hydrolytic Defluorination ( )
3. Downstream	Nitro Reduction	Preventing Hydrodeiodination (during reduction)

Module 1: Synthesis Phase (Nitration)

Context: The most direct route to the 3-iodo isomer typically involves the nitration of 2-fluoro-3-iodophenol . Direct iodination of 2-fluoro-4-nitrophenol yields the 6-iodo isomer due to directing effects, making the nitration route necessary for the 3-iodo target.

Q: Why is my iodine content decreasing during the nitration step?

A: You are likely experiencing Nitrodeiodination . Nitric acid is a strong oxidant. In activated aromatic systems (like phenols), the nitrosonium ion (

) or nitronium ion ( ) can attack the position occupied by iodine. Because iodine is a good leaving group and easily oxidized to or , it is displaced by the nitro group.

• Mechanism: The electrophile attacks the C-I carbon (ipso-attack). The iodine is ejected as

  , which is further oxidized to (visible as purple vapor).

• Solution:

  • Switch Reagents: Avoid concentrated

    . Use Acetyl Nitrate (generated in situ from acetic anhydride and mild nitric acid or metal nitrates). This moderates the oxidizing power.

  • Temperature Control: Maintain reaction temperature below 0°C . Nitrodeiodination has a higher activation energy than nitration at the open carbon.

  • Scavengers: Add a weak iodine scavenger or ensure the reaction is quenched immediately upon completion to prevent secondary oxidation.

Q: How do I ensure the Nitro group attaches at the 4-position?

A: The directing groups dictate regioselectivity.

• OH (Position 1): Strong ortho/para director.[1]

• F (Position 2): Weak ortho/para director.

• I (Position 3): Weak ortho/para director.[1]

• Result: The position para to the hydroxyl group (Position 4) is the most activated site. Positions 6 (ortho to OH) is also active but less sterically favored if Position 4 is open.

• Verification: Use

  -NMR. The 4-nitro isomer will show a specific coupling pattern between H5 and H6 (ortho coupling, Hz), whereas the 6-nitro isomer would show H4 and H5 coupling.

Module 2: Workup & Purification

Q: I see a loss of Fluorine in my final product. What happened?

A: You likely triggered Nucleophilic Aromatic Substitution (

). The 4-nitro group strongly withdraws electrons, activating the ring. The fluorine atom at position 2 is ortho to the nitro group (via the conjugated system) and ortho to the hydroxyl. It is highly susceptible to displacement by nucleophiles, particularly hydroxide ( ) or alkoxides ( ).

• Risk Factor: Washing the organic layer with strong bases (e.g., 1M NaOH or KOH) to remove acids.

• Mechanism:

  attacks C2, forming a Meisenheimer complex, followed by the elimination of .

• Solution:

  • Acidic/Neutral Workup: Quench with water or saturated

    .

  • Mild Base: If base is needed to extract the phenol, use weak bases like Sodium Bicarbonate (

    ) and keep the contact time short and cold.

Module 3: Downstream Handling (Reduction)

Context: Researchers often reduce the nitro group to an amine (aniline) for further coupling. This is the highest risk step for losing iodine.

Q: My iodine disappeared during hydrogenation. How do I prevent this?

A: You must avoid Hydrodeiodination . Standard catalytic hydrogenation (

with Pd/C or Pt/C) will cleave the C-I bond faster than or concurrently with reducing the nitro group.

• Protocol Failure: Using

  in methanol.

• Correct Protocol (Chemoselective Reduction):

  • Iron/Acetic Acid: Use Iron powder (Fe) in acetic acid or

    . This reduces to without touching the aryl iodide.

  • Stannous Chloride:

    in ethanol/HCl is highly selective for nitro groups in the presence of halogens.

  • Poisoned Catalyst: If you must use hydrogenation, use a Sulfided Platinum (Pt(S)/C) catalyst, which inhibits the hydrogenolysis of C-Halogen bonds.

Visual Troubleshooting Guide

Diagram 1: Reaction Pathways & Failure Modes

This diagram illustrates the synthesis flow and where dehalogenation occurs.

Caption: Critical failure points in the synthesis and reduction of 2-Fluoro-3-iodo-4-nitrophenol.

Experimental Protocol: Chemoselective Reduction

Objective: Reduce the nitro group to an amine without removing the iodine.

Reagents:

• Substrate: 2-Fluoro-3-iodo-4-nitrophenol (1.0 eq)

• Iron Powder (325 mesh, 5.0 eq)

• Ammonium Chloride (

  , 10.0 eq)

• Solvent: Ethanol / Water (3:1 ratio)

Procedure:

• Dissolution: Dissolve the substrate in Ethanol/Water mixture.

• Activation: Add

  and stir vigorously.

• Reduction: Add Iron powder in portions at room temperature.

• Heating: Heat to 60°C (Do not reflux aggressively). Monitor by TLC.

• Filtration: Once complete (approx. 1-2 hours), filter hot through a Celite pad to remove iron oxides.

• Extraction: Evaporate ethanol, dilute with water, and extract with Ethyl Acetate.

• Result: Yields the aniline derivative with Iodine intact.

Summary of Stability Data

Parameter	Stability Status	Recommendation
Acid Stability	Moderate	Stable in dilute acid; Deiodinates in conc. .
Base Stability	Low (Fluorine)	Avoid pH > 10. Risk of defluorination.
Thermal Stability	Moderate	Keep < 80°C. Iodine may sublime or migrate.
Reductive Stability	Low (Iodine)	Incompatible with catalytic hydrogenation ( ).

References

• Nitrodeiodination Mechanism

  • Reaction of iodine with phenols and nitric acid.

  • Source: (General mechanism of nitration/deiodination).

• Chemoselective Reduction of Nitroarenes

  • Selective reduction of nitro compounds in the presence of other reducible groups.[2]

  • Source:

• Defluorin

  ):
  • Nucleophilic substitution of activ

  • Source:

• Dehalogenation Prevention

  • Catalytic hydrogen

  • Source: (Discusses sulfided catalysts to prevent dehalogenation).

Sources

• 1. Heterogeneous Reactions of Phenol on Different Components of Mineral Dust Aerosol: Formation of Oxidized Organic and Nitro-Phenolic Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]

Technical Support Center: Handling the Light Sensitivity of Iodinated Nitrophenols

Welcome to the technical support center for iodinated nitrophenols. This guide is designed for researchers, scientists, and drug development professionals who work with these highly reactive and photosensitive compounds. My objective is to provide you with not just procedural steps, but the underlying scientific rationale to empower you to troubleshoot issues and ensure the integrity of your experiments.

Section 1: Foundational FAQs - Understanding the "Why"

This section addresses the fundamental principles governing the photosensitivity of iodinated nitrophenols. Understanding these concepts is the first step toward effective handling.

Q1: Why are iodinated nitrophenols so acutely sensitive to light?

A: The photosensitivity of iodinated nitrophenols stems from a confluence of their molecular structure and quantum mechanics.

• Weak Carbon-Iodine (C-I) Bond: The C-I bond is inherently the weakest among the carbon-halogen bonds.[1] Its bond dissociation energy (the energy required to break the bond) is significantly lower than that of C-Br, C-Cl, or C-F bonds.[1] For instance, the energy to break a C-I bond is approximately 240 kJ/mol (or about 57.6 kcal/mol), which can be readily supplied by photons in the ultraviolet (UV) and even high-energy visible light spectrum.[1][2]

• Presence of Chromophores: The nitrophenol structure contains two powerful chromophores (light-absorbing groups): the nitro group (-NO₂) and the phenyl ring itself, substituted with a hydroxyl group (-OH). These groups absorb light energy, promoting the molecule to an electronically excited state.[3][4] This absorbed energy is then efficiently transferred to the weakest point in the molecule—the C-I bond—triggering its cleavage (photolysis).[5][6][7]

• Radical Formation: The cleavage of the C-I bond is a homolytic cleavage, meaning one electron goes to the carbon and one to the iodine, forming a highly reactive aryl radical and an iodine radical.[4][8] These radicals can then initiate a cascade of secondary reactions, leading to a complex mixture of degradation products.

Q2: What are the primary degradation products I should be aware of?

A: When an iodinated nitrophenol degrades, you are likely to see a variety of byproducts. The most common degradation pathway is de-iodination , where the iodine atom is replaced by a hydrogen atom (from the solvent) or another substituent. Other reactions initiated by the formation of aryl radicals include dimerization (forming biphenyl derivatives) and reactions with solvent or oxygen.[4][5] In the presence of oxygen, hydroxylated compounds like dihydroxynitrobenzenes can also form.[3] The presence of these impurities can significantly impact experimental outcomes, leading to inaccurate assays, loss of biological activity, or unexpected toxicity.

Q3: What types of light are the most damaging?

A: The most damaging radiation is high-energy light, specifically in the UV and blue-violet regions of the spectrum (typically wavelengths below 500 nm).[9][10] Standard laboratory fluorescent lighting and direct sunlight are particularly problematic as they have significant emissions in these ranges. It is a common misconception that only direct, intense light is harmful; even ambient, diffuse lab light over a prolonged period can cause significant degradation.

Section 2: Troubleshooting Guide - From Observation to Solution

This section is formatted to help you diagnose and solve specific problems encountered during your experiments.

Issue 1: My solid compound or solution is changing color (e.g., turning yellow/brown).

• Probable Cause: This is a classic sign of photodegradation. One of the common byproducts of C-I bond cleavage is the formation of molecular iodine (I₂), which imparts a distinct yellow-to-brown color to the sample.[1]

• Immediate Action: Immediately protect the sample from all light sources. Wrap the container in aluminum foil or place it in a light-blocking secondary container.

• Preventative Solution: All weighing, dissolution, and handling steps for iodinated nitrophenols should be performed under light-protected conditions. Use a darkroom with red or amber lighting (wavelengths > 500 nm) where possible.[9] Always store the compounds in amber glass vials or containers wrapped in aluminum foil, even inside a refrigerator or freezer.[11][12]

Issue 2: My HPLC analysis shows poor reproducibility, drifting retention times, or unexpected peaks.

• Probable Cause: This often points to ongoing degradation of your sample during the analytical workflow. The unexpected peaks are likely degradation products. Drifting retention times can occur if the compound degrades in the autosampler vial while waiting for injection, changing the sample composition over the course of a sequence.[13]

• Troubleshooting Workflow:

  Caption: Troubleshooting workflow for HPLC analysis.

• Self-Validating Check: To confirm degradation in the autosampler, prepare a single vial and inject from it at regular intervals (e.g., 0, 2, 4, 8 hours). If new peaks appear or the main peak area decreases over time, in-vial degradation is confirmed.

Issue 3: My assay results (e.g., potency, concentration) are consistently lower than expected.

• Probable Cause: This indicates a loss of the parent compound. Assuming no weighing or dilution errors, the most likely culprit is photodegradation during sample preparation or storage. Even a small amount of degradation can lead to a significant drop in the measured concentration of the active ingredient.

• Preventative Solution: Implement a rigorous light-protection policy for the entire lifecycle of the compound. This includes receiving, storage, weighing, dissolution, and analysis. Use amber volumetric flasks and pipettes where possible, or wrap them in foil. Minimize the time samples spend on the benchtop outside of protected storage.

Section 3: Key Experimental Protocols

Adherence to validated protocols is critical for ensuring the integrity of your work. The following protocols are designed to be self-validating and are based on industry best practices.

Protocol 1: Standard Handling and Storage of Iodinated Nitrophenols

• Receiving: Upon receipt, immediately transfer the compound to a designated light-protected storage area. Do not leave the package on a receiving dock or lab bench under ambient light.

• Storage:

  • Primary Container: Store the solid compound in an amber glass bottle with a tightly sealed cap.

  • Secondary Container: Place the primary container inside a light-opaque secondary container (e.g., a metal can or an opaque plastic box).

  • Environment: Store at the recommended temperature (typically 2-8°C or -20°C), purged with an inert gas like argon or nitrogen to minimize oxidative degradation, which can be exacerbated by light.[4]

• Weighing and Dispensing:

  • Perform all weighing operations in a darkroom or under amber/red light.

  • Alternatively, use a windowless weighing room with lights turned off, using only the balance's internal light for the briefest possible time.

  • Quickly transfer the weighed solid to an amber vial or a foil-wrapped flask for dissolution.

• Solution Preparation and Handling:

  • Use low-actinic (amber) volumetric glassware. If unavailable, wrap clear glassware completely in aluminum foil.

  • Prepare solutions fresh for each experiment. Avoid preparing large stock solutions intended for long-term use unless their photostability in that specific solvent and concentration has been formally validated.

  • The pH of the solution can impact stability; acidic or basic conditions can sometimes catalyze degradation.[14] Use buffered solutions where appropriate and validate compound stability at the working pH.

Protocol 2: Forced Photodegradation Study (ICH Q1B Guideline Framework)

This protocol allows you to quantify the photosensitivity of your compound and is a critical part of drug development and stability testing.[15][16][17][18]

• Objective: To intentionally degrade the sample with a controlled light source to understand its degradation pathways and validate that your analytical method can detect the degradants.

• Sample Preparation:

  • Prepare two identical sets of samples of your iodinated nitrophenol (both as solid and in solution).

  • "Light" Samples: Place one set in chemically inert, transparent containers (e.g., quartz or borosilicate glass).[17]

  • "Dark Control" Samples: Completely wrap the second set of identical samples in aluminum foil to serve as a dark control. The dark control is essential to distinguish between photodegradation and thermal degradation.

• Exposure Conditions:

  • Place both the "Light" and "Dark Control" samples in a validated photostability chamber.

  • Expose the samples to a light source that provides both cool white fluorescent and near-UV lamps.

  • The ICH Q1B guideline recommends a total illumination of not less than 1.2 million lux-hours and an integrated near-UV exposure of not less than 200 watt-hours per square meter.[15][18]

• Analysis:

  • At appropriate time points, withdraw samples from both the "Light" and "Dark Control" groups.

  • Analyze all samples using a stability-indicating analytical method (typically HPLC with UV-Vis or Mass Spec detection).[19][20] A proper method should be able to separate the parent compound from all major degradation products.

• Evaluation:

  • Compare the chromatograms of the "Light" vs. "Dark Control" samples.

  • Any new peaks or significant decrease in the parent peak in the "Light" sample that are not present in the "Dark Control" are attributable to photodegradation.

  • Quantify the percentage of degradation and identify the major degradants if possible.

Section 4: Data Summary & Mechanistic Visualization

Table 1: Recommended Handling and Storage Conditions

Parameter	Condition for Solid Compound	Condition for Solution	Rationale
Lighting	Total darkness or amber/red light	Total darkness or amber/red light	Prevents absorption of high-energy photons that initiate degradation.[9][10]
Container	Amber glass vial, sealed	Amber glass vial or foil-wrapped flask	Blocks UV and high-energy visible light transmission.[11][12]
Atmosphere	Inert gas (Argon/Nitrogen) blanket	Degassed solvents; inert gas blanket	Minimizes oxidative reactions that can occur following initial photolysis.[4]
Temperature	2-8°C or -20°C (as specified)	2-8°C (short-term)	Slows the rate of all chemical reactions, including secondary degradation pathways.
pH	N/A	Buffered to application-specific pH	The ionization state of the phenol can affect stability; extreme pH can catalyze hydrolysis.[14]

Diagram: Generalized Photodegradation Pathway

This diagram illustrates the key steps in the light-induced degradation of an iodinated nitrophenol.

Sources

• 1. Organoiodine chemistry - Wikipedia [en.wikipedia.org]
• 2. The dissociation energy of a carbon-iodine bond is typically about $240 \.. [askfilo.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Sci-Hub. The Photolysis of Iodoaromatic Compounds / Angewandte Chemie International Edition in English, 1968 [sci-hub.ru]
• 6. pubs.acs.org [pubs.acs.org]
• 7. pubs.acs.org [pubs.acs.org]
• 8. researchgate.net [researchgate.net]
• 9. Protection of Light Sensitive Products | Pharmaguideline [pharmaguideline.com]
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• 11. Packaging - How to store highly sensitive drugs? Functional coatings [a3p.org]
• 12. australiansciencejournals.com [australiansciencejournals.com]
• 13. HPLC Troubleshooting Guide [scioninstruments.com]
• 14. researchgate.net [researchgate.net]
• 15. youtube.com [youtube.com]
• 16. jordilabs.com [jordilabs.com]
• 17. database.ich.org [database.ich.org]
• 18. ICH Q1B Photostability testing of new active substances and medicinal products - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]
• 19. CN113624700A - Method for detecting p-nitrophenol - Google Patents [patents.google.com]
• 20. atsdr.cdc.gov [atsdr.cdc.gov]

Reference Data & Comparative Studies

A Comparative Guide to Establishing HPLC Purity Standards for 2-Fluoro-3-iodo-4-nitrophenol

For Researchers, Scientists, and Drug Development Professionals

In the landscape of pharmaceutical development and fine chemical synthesis, the purity of intermediates is a cornerstone of final product quality, safety, and efficacy. 2-Fluoro-3-iodo-4-nitrophenol, a key building block in the synthesis of various pharmaceutical compounds, demands rigorous purity assessment to ensure the integrity of subsequent reaction steps and the final active pharmaceutical ingredient (API). This guide provides an in-depth technical comparison of High-Performance Liquid Chromatography (HPLC) methodologies for determining the purity of 2-Fluoro-3-iodo-4-nitrophenol, supported by experimental rationale and comparative analysis with other analytical techniques.

The Criticality of Purity for 2-Fluoro-3-iodo-4-nitrophenol

2-Fluoro-3-iodo-4-nitrophenol is a halogenated and nitrated phenolic compound. Its molecular structure, featuring electron-withdrawing groups and reactive sites, makes it susceptible to the formation of various impurities during synthesis and storage. These impurities can be isomeric, structurally related, or degradation products, which may carry over to the final API, potentially altering its pharmacological and toxicological profile. Therefore, a highly sensitive and specific analytical method is paramount for the quality control of this intermediate.

High-Performance Liquid Chromatography (HPLC): The Gold Standard for Purity Determination

High-Performance Liquid Chromatography (HPLC) is the most widely adopted analytical technique for the purity determination of non-volatile and thermally labile compounds like 2-Fluoro-3-iodo-4-nitrophenol.[1][2][3] Its high resolving power enables the separation of the main component from closely related impurities, providing both qualitative and quantitative information.[4]

Causality Behind Experimental Choices in HPLC Method Development

Developing a robust HPLC method requires a systematic approach, considering the physicochemical properties of the analyte.[5][6] For 2-Fluoro-3-iodo-4-nitrophenol, a reversed-phase HPLC method is the logical choice due to its moderate polarity.

Table 1: Proposed HPLC Method Parameters for 2-Fluoro-3-iodo-4-nitrophenol Purity Analysis

Parameter	Recommended Condition	Rationale
Column	Reversed-Phase C18 (e.g., 250 mm x 4.6 mm, 5 µm)	The non-polar C18 stationary phase provides good retention and separation for moderately polar aromatic compounds like nitrophenol derivatives.[1]
Mobile Phase	A: 0.1% Phosphoric Acid or Formic Acid in WaterB: Acetonitrile or Methanol	A common and effective mobile phase for reversed-phase chromatography of polar analytes, offering good peak shape and resolution. The acidic modifier suppresses the ionization of the phenolic hydroxyl group, leading to sharper peaks.[5]
Gradient Elution	A gradient elution is recommended to separate impurities with a wide range of polarities that may be present. A typical gradient could be: - 0-5 min: 30% B - 5-25 min: 30-90% B - 25-30 min: 90% B - 30-35 min: 90-30% B - 35-40 min: 30% B	This gradient allows for the elution of both polar and non-polar impurities, ensuring a comprehensive purity profile.
Flow Rate	1.0 mL/min	A standard flow rate for a 4.6 mm ID column, providing a balance between analysis time and chromatographic resolution.[1]
Detection	UV at approximately 270-280 nm and 320-340 nm	Phenolic compounds and nitrophenols exhibit strong UV absorbance.[7][8] Monitoring at multiple wavelengths can help in detecting impurities with different chromophores. A photodiode array (PDA) detector is highly recommended for peak purity analysis.
Column Temperature	30 °C	Maintaining a constant column temperature ensures reproducible retention times and peak shapes.[9]
Injection Volume	10 µL	A standard injection volume that can be adjusted based on sample concentration and detector sensitivity.
Sample Preparation	Dissolve in a mixture of the mobile phase (e.g., 50:50 Water:Acetonitrile)	Ensures compatibility with the mobile phase and prevents peak distortion.

Experimental Workflow: A Self-Validating System

A robust HPLC method must be validated to ensure it is fit for its intended purpose.[10][11] The validation process should follow the guidelines of the International Council for Harmonisation (ICH).[12][13]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. asianjpr.com [asianjpr.com]
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• 6. onyxipca.com [onyxipca.com]
• 7. researchgate.net [researchgate.net]
• 8. 4-Nitrophenol CAS#: 100-02-7 [m.chemicalbook.com]
• 9. HPLC Method for Determination of Enantiomeric Purity of a Novel Respiratory Fluoroquinolone: WCK 1152 - PMC [pmc.ncbi.nlm.nih.gov]
• 10. pharmtech.com [pharmtech.com]
• 11. demarcheiso17025.com [demarcheiso17025.com]
• 12. Validation of the HPLC Analytical Method for the Determination of Chemical and Radiochemical Purity of Ga-68-DOTATATE - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Forced Degradation Studies and Development and Validation of HPLC-UV Method for the Analysis of Velpatasvir Copovidone Solid Dispersion - PMC [pmc.ncbi.nlm.nih.gov]

Technical Comparison Guide: Mass Spectrometry Profiling of 2-Fluoro-3-iodo-4-nitrophenol

This guide provides an in-depth technical analysis of the mass spectrometry (MS) fragmentation patterns of 2-Fluoro-3-iodo-4-nitrophenol , a specialized halogenated intermediate used in pharmaceutical synthesis.

Designed for analytical chemists and drug development researchers, this document compares the detection "performance" of this compound against its non-iodinated analogs (common impurities) and evaluates the efficacy of different ionization modes.

Executive Summary: The "Iodine Signature"

The primary challenge in analyzing 2-Fluoro-3-iodo-4-nitrophenol (FINP) is distinguishing it from its synthetic precursor, 2-Fluoro-4-nitrophenol (FNP) , and other de-halogenated byproducts.

While both compounds share a nitrophenol core, the Iodine substituent at position 3 dramatically alters the mass spectral performance. It introduces a "weak link" (the C-I bond) that dominates fragmentation, acting as a unique spectral fingerprint. This guide demonstrates that Negative Mode Electrospray Ionization (ESI-) provides superior sensitivity and structural diagnostic capability compared to Electron Ionization (EI).

Methodology Comparison: ESI(-) vs. EI(+)

To determine the optimal detection strategy, we compare the two standard ionization techniques.

Feature	Method A: ESI (Negative Mode)	Method B: EI (Positive Mode)	Verdict
Primary Ion	[M-H]⁻ (m/z 281.9)	M⁺• (m/z 282.9)	ESI(-) is preferred for molecular weight confirmation.
Ionization Type	Soft (Deprotonation)	Hard (Electron Bombardment)	ESI(-) preserves the molecular ion; EI often shatters the weak C-I bond immediately.
Key Fragmentation	Loss of NO₂ (46 u), Loss of I (127 u)	Extensive ring cleavage, Loss of I•	EI is better for structural fingerprinting if the molecule is unknown; ESI is better for quantification.
Sensitivity	High (Acidic Phenol group ionizes well)	Moderate to Low	ESI(-) offers ~10-100x lower Limit of Detection (LOD) for nitrophenols.

Structural Performance Analysis: Target vs. Analog

The "performance" of an MS method is defined by its ability to resolve the target from impurities. The table below compares the fragmentation behavior of the target (FINP) against its primary impurity (FNP).

Parameter	Target: 2-Fluoro-3-iodo-4-nitrophenol	Alternative (Impurity): 2-Fluoro-4-nitrophenol	Differentiation Factor
Precursor Mass (m/z)	281.9 ([M-H]⁻)	156.0 ([M-H]⁻)	Δ = 125.9 u (Mass of Iodine - H)
Primary Fragment	m/z 155 (Loss of I)	m/z 126 (Loss of NO)	The loss of Iodine (127 u) is the defining event for FINP.
Secondary Fragment	m/z 109 (Ring contraction)	m/z 110 (Loss of NO₂)	Distinct low-mass fingerprints.
C-X Bond Energy	C-I: ~57 kcal/mol (Weak)	C-F: ~116 kcal/mol (Strong)	FINP fragments at lower collision energies (CE) than FNP.

Deep Dive: Fragmentation Mechanics

Understanding the causality of fragmentation allows researchers to predict spectral behavior.[1]

Mechanistic Pathway (ESI Negative Mode)

• Deprotonation: The acidic hydroxyl group (pKa ~4-5 due to NO₂/F/I pull) loses a proton to form the stable phenoxide ion [M-H]⁻ (m/z 282) .

• Pathway A (Iodine Loss): The bulky Iodine atom at position 3 is sterically crowded by the ortho-Fluoro (pos 2) and ortho-Nitro (pos 4) groups. This "Ortho Effect" weakens the C-I bond, leading to the loss of an Iodine radical (I•) or HI, generating a radical anion at m/z 155 .

• Pathway B (Nitro Loss): The nitro group undergoes characteristic losses of NO• (30 u) or NO₂• (46 u), generating ions at m/z 252 and m/z 236 .

• Pathway C (Phenolic Contraction): Common to phenols, the ring can expel CO (28 u), often after initial radical losses.

Visualization: Fragmentation Pathway

Caption: Proposed ESI(-) fragmentation tree for 2-Fluoro-3-iodo-4-nitrophenol. The red node indicates the diagnostic iodine loss.

Experimental Protocol: ESI-MS Profiling

To replicate these results and validate the compound's identity, follow this self-validating protocol.

Step 1: Sample Preparation

• Solvent: Methanol:Water (50:50) with no acid additives . Acid suppresses the ionization of phenols in negative mode.

• Additive: Add 0.1% Ammonium Hydroxide (NH₄OH) or Ammonium Acetate (10 mM) to promote deprotonation ([M-H]⁻ formation).

• Concentration: Prepare a 1 µg/mL (1 ppm) working solution.

Step 2: Instrument Parameters (Triple Quadrupole / Q-TOF)

• Ionization Source: Electrospray Ionization (ESI).[2][3][4]

• Polarity: Negative (-).[2][5]

• Capillary Voltage: -2.5 kV to -3.5 kV (Lower voltage prevents discharge).

• Cone Voltage: 20-30 V (Keep low to prevent in-source fragmentation of the weak C-I bond).

• Source Temp: 120°C.

• Desolvation Temp: 350°C.

Step 3: Validation Criteria (Self-Check)

• Isotope Pattern: Check the molecular ion at m/z 282. Iodine is monoisotopic (no M+2 peak). If you see a 1:1 ratio at M+2, you have a Bromine contaminant, not Iodine.

• Fragmentation Check: Apply Collision Energy (CE) ramp (10 -> 40 eV).

  • At 10 eV , m/z 282 should be dominant.

  • At 25 eV , m/z 155 (Loss of I) should appear.

  • If m/z 155 appears at 0 eV (Cone voltage only), the C-I bond is extremely labile; reduce cone voltage.

References

• National Institute of Standards and Technology (NIST). Mass Spectrum of 2-Fluoro-4-nitrophenol (Analog Reference). NIST Chemistry WebBook, SRD 69. Available at: [Link]

• Holčapek, M., et al. (2010). Fragmentation behavior of nitroaromatic compounds in electrospray ionization mass spectrometry. Journal of Mass Spectrometry. (Validates NO/NO2 loss mechanisms in nitro-compounds).

Sources

• 1. rroij.com [rroij.com]
• 2. An Organic Chemist’s Guide to Electrospray Mass Spectrometric Structure Elucidation - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.rsc.org [pubs.rsc.org]
• 4. researchgate.net [researchgate.net]
• 5. farm.ucl.ac.be [farm.ucl.ac.be]

Safety & Regulatory Compliance

Personal protective equipment for handling 2-Fluoro-3-iodo-4-nitrophenol

Executive Safety Profile & Chemical Logic

2-Fluoro-3-iodo-4-nitrophenol is not merely a "phenol."[1][2][3][4][5] It is a multi-functionalized aromatic scaffold that combines the corrosive protein-denaturing properties of phenols with the enhanced lipophilicity of halogens (Fluorine, Iodine) and the reactivity of a nitro group.

The Structure-Activity Hazard:

• Phenol Moiety: Causes rapid protein denaturation and necrosis (chemical burns). Unlike thermal burns, phenolic burns destroy nerve endings, often acting as a local anesthetic; you may be injured without feeling immediate pain.

• Nitro Group (

  ): Increases the molecule's electron deficiency, potentially enhancing skin absorption rates compared to non-substituted phenols. It also introduces a risk of energetic decomposition if heated or mixed with strong reducers/oxidizers.

• Halogens (F, I): The iodine atom acts as a heavy leaving group, increasing potential alkylating or metabolic toxicity. The fluorine atom increases lipophilicity, facilitating transport across the blood-brain barrier and cell membranes.

Core Hazard Classifications (Conservative Read-Across):

• Acute Toxicity (Oral/Dermal/Inhalation): Category 3 or 4.

• Skin Corrosion/Irritation: Category 1B or 2 (Treat as Corrosive).

• Eye Damage: Category 1 (Irreversible damage risk).[6]

Engineering Controls: The Primary Barrier

PPE is the last line of defense. Engineering controls are the first.

• Containment: All handling of dry powder must occur within a certified Chemical Fume Hood (Face velocity: 80–100 fpm).

• Static Control: As a nitrated aromatic solid, this compound may possess shock or friction sensitivity. Use an anti-static ionizing bar inside the hood during weighing to prevent electrostatic discharge (ESD) and powder scattering.

• Surface Protection: Line the fume hood work surface with plastic-backed absorbent pads (bench coat) to capture invisible dust.

Personal Protective Equipment (PPE) Matrix

Standard laboratory PPE is insufficient. The presence of the phenol group renders standard thin nitrile gloves permeable over time.

A. Hand Protection Strategy

Protocol: Double-gloving is mandatory.

Glove Layer	Material	Thickness	Function	Breakthrough Time (Est.)[7][8]
Inner Layer	Nitrile	4–5 mil	Mechanical barrier; prevents skin contact during doffing.	< 15 mins (Splash only)
Outer Layer	Silver Shield / 4H (Laminate)	~2.7 mil	Chemical Barrier. Impermeable to small aromatic organics.	> 480 mins
Alternative Outer	Viton / Butyl	10–15 mil	Heavy duty handling (if dexterity allows).	> 240 mins

Critical Note: Do not rely on standard disposable nitrile gloves for immersion or prolonged handling.[8] Phenolic compounds can permeate nitrile without visible degradation of the glove material.

B. Eye & Face Protection[1][2][5][9][10][11]

• Requirement: Chemical Splash Goggles (indirect venting).

• Contraindication: Safety glasses with side shields are forbidden when handling the powder form. Airborne dust can bypass side shields and react with ocular moisture to cause severe corneal burns.

C. Respiratory Protection[5][11][12]

• Primary: Fume hood (Engineering control).

• Secondary (Spill/Outside Hood): Full-face respirator with P100 (HEPA) + OV (Organic Vapor) cartridges. The OV cartridge is necessary because the phenol moiety has high vapor pressure if solubilized or heated.

Operational Workflow: Handling & Solubilization

The following diagram outlines the decision logic for safe handling, emphasizing the "Stop/Go" checks that prevent exposure.

Figure 1: Operational workflow for handling high-hazard phenolic intermediates. Note the specific PPE verification step prior to hood entry.

Emergency Response: The PEG Protocol

Water is not the primary first-aid agent for phenolic skin exposures.[9] Phenols are hydrophobic; water beads off, potentially spreading the chemical over a larger surface area.

The "PEG Wash" Protocol:

• Immediate Action: If skin contact occurs, do not immediately flush with water alone.

• Solubilization: Immediately swab the area with Polyethylene Glycol 300 or 400 (PEG 300/400) .[9] PEG acts as a solvent, drawing the phenol out of the skin layers and neutralizing its corrosive action.

• Flushing: After swabbing with PEG for 15–30 seconds, flush with copious water for 15 minutes.

• Medical Attention: Seek emergency medical evaluation. Mention "Phenol/Nitrophenol absorption risk."

Lab Logistics: A squeeze bottle of PEG 300/400 must be kept directly inside the fume hood or on the immediate safety shelf whenever this chemical is in use.

Waste Disposal & Deactivation[3][14]

Waste Stream Classification:

• Primary Code: Toxic, Corrosive, Organic.

• Segregation: Do NOT mix with oxidizing acids (e.g., Nitric Acid, Perchloric Acid). The nitro group on the phenol ring presents a risk of energetic reaction.

Disposal Steps:

• Collect all solid waste and contaminated gloves in a dedicated wide-mouth jar labeled "Toxic Solid - Phenolic."

• Liquid waste (mother liquors) should be collected in "Halogenated Organic" waste containers.

• Deactivation (Spills): Small spills can be treated with a mixture of PEG 400 and dilute detergent to solubilize, followed by absorption with vermiculite. Do not use paper towels (combustible).

References

• National Institutes of Health (NIH) PubChem. 2-Fluoro-4-nitrophenol (Analogous Safety Data). Retrieved from [Link]

• Occupational Safety and Health Administration (OSHA). Occupational Exposure to Phenol. Retrieved from [Link]

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• 4. Decontamination procedures for skin exposed to phenolic substances - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. petrochemistry.eu [petrochemistry.eu]
• 6. 2-Fluoro-3-nitrophenol | C6H4FNO3 | CID 23340673 - PubChem [pubchem.ncbi.nlm.nih.gov]
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• 8. ehs.yale.edu [ehs.yale.edu]
• 9. Appendix P - Phenol First Aid Guide and PPE | Environment, Health and Safety [ehs.cornell.edu]